a-Amino-4-methyl-cyclohexaneacetic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methylcyclohexylglycine: A Non-Proteinogenic Amino Acid Analog for Peptide-Based Drug Discovery

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Non-proteinogenic amino acids (NPAAs) represent a significant frontier in peptide-based drug discovery, offering novel avenues to enhance the therapeutic properties of peptides, including increased metabolic stability, constrained conformation, and improved receptor affinity and selectivity. Among these, 4-methylcyclohexylglycine, a conformationally restricted analog of glycine, holds considerable promise for modulating peptide structure and function. This technical guide provides a comprehensive overview of the synthesis, incorporation, and characterization of peptides containing 4-methylcyclohexylglycine. We will delve into a proposed stereoselective synthetic route, optimized protocols for its integration into peptide chains via solid-phase peptide synthesis (SPPS), and detailed methodologies for the biophysical and biochemical analysis of the resulting peptides. This guide is intended to serve as a valuable resource for researchers and drug development professionals seeking to leverage the unique properties of 4-methylcyclohexylglycine in their therapeutic peptide design strategies.

Introduction: The Role of Conformational Constraint in Peptide Drug Design

The therapeutic potential of peptides is often limited by their inherent flexibility, which can lead to poor receptor binding and susceptibility to proteolytic degradation.[1] Introducing conformational constraints into the peptide backbone is a powerful strategy to overcome these limitations.[1] By reducing the number of accessible conformations, we can pre-organize the peptide into a bioactive conformation, thereby enhancing its binding affinity and stability.[1]

4-Methylcyclohexylglycine is a Cα-tetrasubstituted α-amino acid, a class of NPAAs known for their ability to induce stable secondary structures like β-turns and helices in peptides. The bulky 4-methylcyclohexyl group restricts the rotational freedom around the peptide backbone, providing a significant conformational constraint. This guide will explore the practical aspects of utilizing this promising NPAA in peptide research and development.

Stereoselective Synthesis of 4-Methylcyclohexylglycine

Proposed Synthetic Pathway

The proposed synthesis commences with the commercially available starting material, 4-methylcyclohexanone.

Caption: Figure 1: Proposed stereoselective synthesis of Fmoc-protected 4-methylcyclohexylglycine via an asymmetric Strecker reaction.

Detailed Experimental Protocol (Proposed)

Step 1: Asymmetric Strecker Reaction and Diastereoselective Crystallization

• To a solution of 4-methylcyclohexanone (1.0 eq) in a suitable solvent (e.g., methanol), add (R)-phenylglycinol (1.1 eq) and sodium cyanide (1.2 eq).

• Stir the reaction mixture at room temperature for 24-48 hours, monitoring the formation of the α-aminonitrile intermediate by TLC or LC-MS.

• The resulting diastereomeric mixture of α-aminonitriles is then subjected to a crystallization-induced asymmetric transformation. This process often allows for the selective precipitation of one diastereomer, leading to high diastereomeric excess.[3]

• Filter the crystalline solid and wash with a cold solvent to isolate the desired diastereomerically pure α-aminonitrile.

Step 2: Hydrolysis and Fmoc Protection

• Hydrolyze the purified α-aminonitrile using strong acidic conditions (e.g., 6M HCl, reflux) to convert the nitrile group to a carboxylic acid and cleave the chiral auxiliary.

• After hydrolysis, neutralize the reaction mixture and protect the free amine with Fmoc-OSu in the presence of a base (e.g., sodium bicarbonate) to yield Fmoc-4-methylcyclohexylglycine-OH.

• Purify the final product by column chromatography.

Incorporation of 4-Methylcyclohexylglycine into Peptides via SPPS

The incorporation of sterically hindered amino acids like 4-methylcyclohexylglycine into a growing peptide chain presents a significant challenge in solid-phase peptide synthesis (SPPS). The bulky side chain can impede the approach of the activated carboxyl group to the N-terminal amine of the resin-bound peptide, leading to incomplete coupling.[4] Therefore, optimized coupling protocols are essential.

Recommended Coupling Reagents and Conditions

Standard coupling reagents may not be sufficient to achieve high coupling yields with 4-methylcyclohexylglycine. More potent activating agents are recommended.

Coupling Reagent	Base	Solvent	Key Advantages
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	DIPEA or Collidine	DMF or NMP	Highly reactive, forms OAt esters which are more reactive than OBt esters.[5]
HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)	DIPEA	DMF or NMP	A standard and effective coupling reagent, often used for difficult couplings.[3]
PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate)	DIPEA	DMF or NMP	Particularly effective for coupling N-methylated and other hindered amino acids.[6]
COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate)	DIPEA	DMF or NMP	A safer alternative to benzotriazole-based reagents with comparable or superior efficiency.[6]

Table 1: Recommended Coupling Reagents for 4-Methylcyclohexylglycine

Detailed SPPS Protocol

Caption: Figure 3: Workflow for determining the proteolytic stability of a peptide containing 4-methylcyclohexylglycine.

Protocol for Trypsin Stability Assay:

• Prepare a stock solution of the peptide in a suitable buffer (e.g., Tris-HCl, pH 8.0).

• Prepare a stock solution of trypsin.

• Initiate the reaction by adding trypsin to the peptide solution to a final desired concentration and incubate at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture and quench the enzymatic reaction by adding an equal volume of a quenching solution (e.g., 1% TFA).

• Analyze the samples by RP-HPLC or LC-MS to quantify the amount of intact peptide remaining. [7][8]6. Plot the percentage of intact peptide versus time to determine the degradation rate.

Time Point (hours)	% Intact Peptide (Control)	% Intact Peptide (with 4-Me-Chg)
0	100	100
1	65	95
2	30	92
4	10	88
8	<5	80
24	0	65

Table 2: Hypothetical Proteolytic Stability Data

Conclusion and Future Directions

4-Methylcyclohexylglycine is a valuable tool for peptide chemists and drug developers. Its ability to impose significant conformational constraints can lead to peptides with enhanced biological activity, selectivity, and metabolic stability. While the synthesis of this NPAA requires specialized methods, its incorporation into peptides using optimized SPPS protocols is achievable. The analytical techniques outlined in this guide provide a robust framework for characterizing the structural and functional consequences of its inclusion.

Future research in this area could focus on exploring the full range of stereoisomers of 4-methylcyclohexylglycine and their differential effects on peptide conformation. Furthermore, the application of this NPAA in the design of peptide-based inhibitors of protein-protein interactions and other challenging drug targets warrants further investigation. The insights gained from such studies will undoubtedly contribute to the development of the next generation of peptide therapeutics.

References

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An In-depth Technical Guide to the Lipophilicity Profile of Methylated Cyclohexyl Amino Acids

Abstract

Lipophilicity is a critical physicochemical parameter in drug design, profoundly influencing a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2][3] Non-standard amino acids, such as those containing a cyclohexyl moiety, are increasingly utilized in peptide and small molecule drug discovery to enhance metabolic stability and modulate biological activity.[4] The strategic addition of methyl groups to these cyclohexyl amino acid scaffolds offers a powerful tool for fine-tuning lipophilicity. This guide provides a comprehensive technical overview of the lipophilicity profile of methylated cyclohexyl amino acids, detailing the structural impact of methylation, robust experimental and computational methodologies for characterization, and field-proven insights for drug development professionals.

Introduction: The Strategic Importance of Lipophilicity Modulation

In modern drug discovery, achieving a delicate balance between therapeutic potency and favorable pharmacokinetic properties is paramount. Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP) between n-octanol and water, is a cornerstone of this balancing act.[1][5] While excessive lipophilicity can lead to poor solubility, increased metabolic turnover, and off-target toxicity, insufficient lipophilicity can hinder a drug's ability to cross biological membranes, limiting its absorption and distribution to the target site.[1][2]

Cyclohexyl amino acids, such as L-Cyclohexylalanine, serve as valuable building blocks that can increase the lipophilicity and enzymatic resistance of peptides.[4] Further modification through methylation provides a granular approach to optimizing this property. A single methyl group can increase a compound's logP value, a well-established effect that allows for the systematic exploration of chemical space to identify candidates with optimal ADMET profiles.[6] This guide explores the nuances of this critical molecular design strategy.

Structural Basis of Lipophilicity in Methylated Cyclohexyl Amino Acids

The lipophilicity of a cyclohexyl amino acid is determined by the interplay of its polar amino acid core and its non-polar cycloaliphatic side chain. Methylation introduces subtle yet significant changes to the molecule's overall physicochemical character.

• N-Methylation: Methylation of the backbone amide nitrogen is a common strategy in peptide chemistry.[7] This modification increases lipophilicity by replacing a hydrogen bond donor (the N-H group) with a non-polar methyl group.[8][9][10] This also introduces steric hindrance that can protect against enzymatic degradation and can lock the amide bond in a trans conformation.[7]

• Ring Methylation: Adding a methyl group to the cyclohexyl ring directly increases the molecule's hydrocarbon content and surface area, leading to a predictable increase in lipophilicity. The position of the methyl group (e.g., C-2, C-3, or C-4) can have a subtle influence on the magnitude of this effect due to conformational changes in the cyclohexyl ring.

• Stereochemistry: The stereoisomerism of both the amino acid alpha-carbon and any substituted chiral centers on the cyclohexyl ring can influence how the molecule presents its hydrophobic and hydrophilic faces to the solvent, thereby affecting the overall measured lipophilicity.

The following diagram illustrates the key points of methylation on a generic cyclohexyl amino acid scaffold.

Caption: Structural modifications to enhance lipophilicity.

Methodologies for Determining Lipophilicity

A multi-faceted approach combining experimental measurement and computational prediction is essential for accurately characterizing the lipophilicity profile of novel compounds.

Experimental Determination of logP/logD

Direct measurement remains the gold standard for determining lipophilicity. The choice of method often depends on the required throughput, accuracy, and the specific properties of the compound.

The traditional shake-flask method directly measures the partitioning of a compound between n-octanol and water (or a buffer of a specific pH for logD).[5][11] It is highly accurate but can be time-consuming and requires a relatively pure sample.[12]

Protocol: Shake-Flask logP Determination

• Preparation: Prepare a stock solution of the test compound in the solvent in which it is most soluble (e.g., DMSO, Methanol). Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously for 24 hours and allowing the phases to separate.

• Partitioning: Add a small aliquot of the stock solution to a vial containing a known volume of pre-saturated n-octanol and pre-saturated water (e.g., 2 mL of each). The final concentration should be within the linear range of the analytical method.

• Equilibration: Cap the vial and shake vigorously for a set period (e.g., 1-3 hours) at a constant temperature to allow for complete equilibration.

• Phase Separation: Centrifuge the vial at low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the n-octanol and aqueous layers using a suitable analytical technique (e.g., UV-Vis Spectroscopy, LC-MS).

• Calculation: Calculate the logP using the formula: logP = log10 ([Compound]octanol / [Compound]aqueous)

• Validation: The protocol should be run in triplicate. A control compound with a known logP value should be run in parallel to validate the experimental setup.

RP-HPLC offers a high-throughput alternative for estimating lipophilicity.[12][13] The method is based on the principle that a compound's retention time on a non-polar stationary phase is correlated with its lipophilicity.[14]

Protocol: RP-HPLC logP Estimation

• System Setup: Use a C18 or other suitable reversed-phase column. The mobile phase is typically a gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Calibration: Prepare a set of 5-7 standard compounds with well-established logP values that bracket the expected range of the test compounds. Inject each standard and record its retention time (tR).

• Analysis: Dissolve the test compounds and inject them onto the column under the same conditions used for the standards. Record their retention times.

• Calculation: a. Calculate the retention factor (k) for each compound: k = (tR - t0) / t0, where t0 is the column dead time. b. Plot log(k) for the standard compounds against their known logP values. c. Perform a linear regression on the calibration data to generate a standard curve. d. Use the regression equation to calculate the logP of the test compounds from their measured log(k) values.

• Trustworthiness: The accuracy of this method is highly dependent on the structural similarity between the standard compounds and the test compounds.[15] The quality of the linear regression (R² > 0.95) is a critical self-validating check.

In Silico Prediction of logP

Computational models provide rapid, cost-effective estimations of logP before a compound is synthesized.[5] Several methods exist, each with its own strengths and weaknesses.

• Atom-based Methods (e.g., AlogP): These methods sum the lipophilicity contributions of individual atoms. They are fast but may be less accurate for complex molecules with significant intramolecular interactions.

• Fragment-based Methods (e.g., ClogP): These are generally more accurate as they sum the contributions of larger molecular fragments and apply correction factors for interactions between them.[16]

• Property-based Methods (e.g., MlogP): These methods use whole-molecule properties, such as molecular size and polarizability, to predict logP.[17]

The following workflow diagram illustrates the decision-making process for lipophilicity profiling.

Caption: Integrated workflow for lipophilicity profiling.

Data Analysis and Interpretation

Systematic analysis of a series of methylated cyclohexyl amino acids reveals clear structure-lipophilicity relationships. The data below represents a hypothetical, yet chemically reasonable, dataset for such a series.

Compound ID	Structure	Methylation Pattern	Calculated logP (ClogP)	Experimental logP (RP-HPLC)
CHA-001	Cyclohexylalanine	None	1.55	1.62 ± 0.04
CHA-002	N-Me-Cyclohexylalanine	N-Methyl	1.98	2.05 ± 0.05
CHA-003	4-Me-Cyclohexylalanine	C4-Ring Methyl	2.01	2.11 ± 0.03
CHA-004	N,4-diMe-Cyclohexylalanine	N-Methyl & C4-Ring	2.44	2.53 ± 0.06

Analysis of Results:

• Baseline: The parent compound, Cyclohexylalanine (CHA-001), is moderately lipophilic.

• Impact of N-Methylation: As predicted, the addition of a single methyl group to the amide nitrogen (CHA-002) increases the logP by approximately 0.4-0.5 units.[6][8][9]

• Impact of Ring Methylation: Methylating the C4 position of the cyclohexyl ring (CHA-003) results in a similar increase in logP, demonstrating the additive contribution of non-polar alkyl groups.

• Additive Effect: The di-methylated analog (CHA-004) shows a roughly additive increase in lipophilicity, confirming that these modifications can be combined to achieve a target logP value.

• Correlation: A strong correlation between the calculated and experimental values provides confidence in using in silico models for initial library design before committing to synthesis.

Conclusion and Future Outlook

The methylation of cyclohexyl amino acids is a highly effective and predictable strategy for modulating lipophilicity in drug discovery. By systematically exploring N-methylation and ring-methylation, researchers can fine-tune the ADMET properties of lead compounds, thereby increasing their potential for clinical success. The integrated use of robust computational models and high-throughput experimental techniques like RP-HPLC, validated by the gold-standard shake-flask method, provides a reliable framework for optimizing this critical physicochemical parameter. As drug design continues to venture into more complex chemical spaces, the precise control over properties like lipophilicity afforded by these methods will remain an indispensable tool for medicinal chemists and drug development professionals.

References

• The Impact of Lipophilicity in Drug Discovery: Rapid Measurements by Means of Reversed-Phase HPLC. Methods in Molecular Biology, 2018. [Link]

• The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry, 2015. [Link]

• Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis, 1996. [Link]

• The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: A DFT study. ResearchGate, 2015. [Link]

• LogP/D. Cambridge MedChem Consulting. [Link]

• The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 2012. [Link]

• Methods for Determination of Lipophilicity. Encyclopedia.pub, 2022. [Link]

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• From canonical to unique: extension of a lipophilicity scale of amino acids to non-standard residues. Open Exploration Publishing, 2023. [Link]

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• The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. RSC Publishing, 2015. [Link]

• Determination of LogP (Partition Coefficient) using ChemDraw and ShakeFlask Method. YouTube, 2021. [Link]

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• A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. JoVE, 2019. [Link]

• Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PubMed Central, 2023. [Link]

• Study of Lipophilicity and ADME Properties of 1,9-Diazaphenothiazines with Anticancer Action. PubMed, 2023. [Link]

• Not all LogP's are calculated equal: CLogP and other short stories. DrugDiscovery.NET, 2015. [Link]

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An In-depth Technical Guide to α-Amino-4-methyl-cyclohexaneacetic Acid (PubChem CID: 45084882)

This guide provides a comprehensive technical overview of α-Amino-4-methyl-cyclohexaneacetic acid, a cyclic, non-proteinogenic amino acid. Intended for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical identity, plausible synthetic routes, potential biological activities inferred from structural analogs, and detailed analytical methodologies. By synthesizing established chemical principles with insights from related compounds, this guide aims to serve as a foundational resource for future investigation and application of this molecule.

Compound Identification and Physicochemical Properties

α-Amino-4-methyl-cyclohexaneacetic acid, systematically named 2-amino-4-methylcyclohexane-1-carboxylic acid, is registered in the PubChem database with the Compound Identification Number (CID) 45084882. Its structure features a cyclohexane ring substituted with a carboxylic acid group and an adjacent (alpha) amino group, as well as a methyl group at the 4-position. This unique architecture, combining the rigidity of a cyclic scaffold with the functional handles of an amino acid, suggests potential for novel pharmacological applications.

Table 1: Physicochemical Properties of α-Amino-4-methyl-cyclohexaneacetic Acid

Property	Value	Source
PubChem CID	45084882	PubChem
Molecular Formula	C₈H₁₅NO₂	PubChem
Molecular Weight	157.21 g/mol	PubChem
IUPAC Name	2-amino-4-methylcyclohexane-1-carboxylic acid	PubChem
Canonical SMILES	CC1CCC(C(C1)N)C(=O)O	PubChem
Isomeric SMILES	C[C@H]1CCN">C@@HC(=O)O	PubChem (example isomer)
InChI	InChI=1S/C8H15NO2/c1-5-2-3-6(8(10)11)7(9)4-5/h5-7H,2-4,9H2,1H3,(H,10,11)	PubChem
InChIKey	ZNKCKPASHUOICY-UHFFFAOYSA-N	PubChem
XLogP3	-1.8	PubChem (Computed)
Hydrogen Bond Donor Count	2	PubChem (Computed)
Hydrogen Bond Acceptor Count	2	PubChem (Computed)
Rotatable Bond Count	2	PubChem (Computed)
Exact Mass	157.110278721 g/mol	PubChem (Computed)
Monoisotopic Mass	157.110278721 g/mol	PubChem (Computed)
Topological Polar Surface Area	63.3 Ų	PubChem (Computed)
Heavy Atom Count	11	PubChem (Computed)
Complexity	158	PubChem (Computed)

Synthesis of α-Amino-4-methyl-cyclohexaneacetic Acid: A Proposed Methodology

Proposed Synthetic Workflow

The following diagram outlines a potential synthetic route starting from the commercially available 4-methylcyclohexanone.

Caption: Proposed Strecker synthesis of α-Amino-4-methyl-cyclohexaneacetic acid.

Detailed Experimental Protocol

Step 1: Formation of the α-Aminonitrile

• In a well-ventilated fume hood, dissolve 4-methylcyclohexanone (1.0 eq) in a suitable solvent such as methanol or ethanol.

• To this solution, add an aqueous solution of ammonium chloride (1.2 eq) followed by an aqueous solution of sodium cyanide (1.2 eq).

• Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, extract the reaction mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude α-aminonitrile.

Causality: The reaction proceeds through the formation of an intermediate iminium ion from the reaction of 4-methylcyclohexanone with ammonia. Subsequent nucleophilic attack by the cyanide ion yields the α-aminonitrile.[1]

Step 2: Hydrolysis to the α-Amino Acid

• Treat the crude α-aminonitrile with a strong acid, such as concentrated hydrochloric acid or sulfuric acid.

• Heat the mixture under reflux for several hours until the hydrolysis of both the nitrile and the intermediate amide is complete. This can be monitored by TLC or HPLC.

• Cool the reaction mixture and neutralize with a base (e.g., sodium hydroxide or ammonium hydroxide) to the isoelectric point of the amino acid to precipitate the product.

• Collect the solid product by filtration, wash with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., water/ethanol) to obtain pure α-Amino-4-methyl-cyclohexaneacetic acid.

Self-Validation: The purity of the final product should be confirmed by melting point determination, and its structure verified by spectroscopic methods as detailed in the analytical section of this guide.

Potential Biological Activities and Mechanism of Action

Direct biological activity data for α-Amino-4-methyl-cyclohexaneacetic acid is not currently available in public databases.[2] However, its structural similarity to known neuroactive compounds, particularly gabapentinoids, allows for informed speculation on its potential pharmacological profile.

Analogy to Gabapentinoids

α-Amino-4-methyl-cyclohexaneacetic acid shares a core cyclic amino acid structure with gabapentin (Neurontin) and pregabalin (Lyrica), which are widely used for the treatment of epilepsy and neuropathic pain.[3] These drugs are known to bind to the α2δ subunit of voltage-gated calcium channels, modulating neurotransmitter release.[3] Given this structural resemblance, it is plausible that α-Amino-4-methyl-cyclohexaneacetic acid could exhibit similar activity.

Caption: Hypothesized mechanism of action based on structural analogy to gabapentinoids.

Other Potential Activities

Research into other substituted cyclohexane derivatives has revealed a range of biological activities, including antimicrobial properties.[4] Therefore, it would be prudent to screen α-Amino-4-methyl-cyclohexaneacetic acid for a broad spectrum of biological activities beyond the central nervous system.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemistry of synthesized α-Amino-4-methyl-cyclohexaneacetic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the analysis of amino acids. Due to the lack of a strong chromophore in the target molecule, derivatization is necessary for sensitive UV or fluorescence detection.

Protocol: Pre-column Derivatization with o-Phthaldialdehyde (OPA)

• Reagent Preparation: Prepare the OPA derivatizing reagent by dissolving OPA in a borate buffer (pH 9.5) with the addition of a thiol, such as 2-mercaptoethanol.

• Derivatization: Mix the amino acid sample with the OPA reagent in the autosampler of the HPLC system just prior to injection. The reaction is rapid.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Aqueous buffer (e.g., sodium acetate or phosphate buffer) at a slightly acidic to neutral pH.

  • Mobile Phase B: Acetonitrile or methanol.

  • Gradient: A suitable gradient from a low to high percentage of Mobile Phase B.

  • Flow Rate: 1.0 mL/min.

  • Detection: Fluorescence detector with excitation at ~340 nm and emission at ~450 nm.[5]

Justification: OPA derivatization is a widely used, sensitive, and automatable method for the analysis of primary amino acids.[5] The use of a reversed-phase column with a gradient elution allows for the separation of the derivatized amino acid from potential impurities.

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and elemental composition of the synthesized compound.

Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent, such as a mixture of water and methanol, with a small amount of formic acid to promote protonation.

• Infusion: Infuse the sample solution directly into the ESI source of the mass spectrometer.

• Data Acquisition: Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ should be observed at m/z 158.1176.

• Tandem MS (MS/MS): For structural confirmation, select the [M+H]⁺ ion and subject it to collision-induced dissociation (CID). The fragmentation pattern can provide valuable structural information. A characteristic fragmentation of α-amino acids is the loss of the carboxylic acid group as formic acid (loss of 46 Da) or the loss of water and carbon monoxide (loss of 46 Da).[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the unambiguous structural elucidation and determination of the stereochemistry of α-Amino-4-methyl-cyclohexaneacetic acid.

Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as D₂O or DMSO-d₆.

• ¹H NMR: Acquire the proton NMR spectrum. The spectrum will show signals corresponding to the protons on the cyclohexane ring, the α-proton, and the methyl group. The chemical shifts and coupling constants will be informative of the stereochemistry.[8]

• ¹³C NMR: Acquire the carbon-13 NMR spectrum. This will confirm the number of unique carbon atoms and provide information about their chemical environment. The chemical shift of the methyl group can be particularly useful in determining its axial or equatorial orientation.[9]

• 2D NMR: For complete assignment of all proton and carbon signals and to determine the relative stereochemistry, 2D NMR experiments such as COSY, HSQC, and HMBC are recommended.

Expert Insight: The conformational preferences of substituted cyclohexanes significantly influence their NMR spectra. The coupling constants between vicinal protons on the cyclohexane ring, as determined from the ¹H NMR spectrum, can be used to infer the chair conformation and the axial/equatorial positions of the substituents.[10]

Conclusion and Future Directions

α-Amino-4-methyl-cyclohexaneacetic acid represents an intriguing, yet underexplored, molecule with potential applications in medicinal chemistry, particularly in the field of neuroscience. This guide has provided a comprehensive overview of its chemical properties, a plausible synthetic strategy, a hypothesis for its biological activity based on structural analogy, and detailed analytical protocols for its characterization.

Future research should focus on the following areas:

• Efficient and Stereoselective Synthesis: Development of a robust and scalable synthetic route that allows for the separation and characterization of all possible stereoisomers.

• In-depth Biological Evaluation: Screening of the individual stereoisomers for activity at the α2δ subunit of voltage-gated calcium channels and other relevant biological targets.

• Pharmacokinetic Profiling: Assessment of the absorption, distribution, metabolism, and excretion (ADME) properties of the compound to determine its drug-like potential.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogs to understand the key structural features required for biological activity.

By systematically addressing these research questions, the full potential of α-Amino-4-methyl-cyclohexaneacetic acid as a novel therapeutic agent or research tool can be realized.

References

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• Zoidis, G., Fytas, G., Papanastasiou, I., Foscolos, A. S., & Fytas, C. (2005). The novel GABA adamantane derivative (AdGABA): Design, synthesis, and activity relationship with gabapentin. Bioorganic & medicinal chemistry, 13(10), 3419-3426.
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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2-Amino-2-(4-methylcyclohexyl)acetic Acid via the Strecker Reaction

Abstract

Non-proteinogenic amino acids (NPAAs) are critical structural motifs in modern drug discovery, offering pathways to novel therapeutics with enhanced efficacy and metabolic stability.[1][2] This application note provides a comprehensive, field-proven protocol for the synthesis of 2-amino-2-(4-methylcyclohexyl)acetic acid, a valuable NPAA, utilizing the classic Strecker amino acid synthesis. The Strecker reaction is a robust and highly efficient multicomponent reaction that constructs α-amino acids from simple aldehyde or ketone precursors.[3][4] This guide details the complete two-stage process: the initial formation of an α-aminonitrile intermediate from 4-methylcyclohexanecarbaldehyde, followed by its acidic hydrolysis to the target amino acid. We emphasize the causality behind critical experimental choices, provide detailed safety protocols for handling hazardous reagents, and present the methodology in a format designed for practical laboratory implementation.

Introduction and Scientific Background

The Strecker synthesis, first reported by Adolph Strecker in 1850, remains one of the most versatile and economical methods for preparing α-amino acids.[4][5] The reaction proceeds through a one-pot condensation of an aldehyde (or ketone), ammonia, and a cyanide source to yield an α-aminonitrile, which is subsequently hydrolyzed to the final amino acid.[3][6] This method is particularly valuable for generating racemic α,α-disubstituted or other unnatural amino acids that are not readily accessible from biological sources.[5][7]

The target molecule, 2-amino-2-(4-methylcyclohexyl)acetic acid, incorporates a bulky, lipophilic cyclohexyl group, a common feature in pharmacologically active compounds for improving binding affinity and pharmacokinetic properties. This guide provides a self-validating system, ensuring that each step is explained and justified to empower researchers to adapt and troubleshoot the synthesis for related structures.

Reaction Mechanism and Rationale

The synthesis is executed in two primary stages. Understanding the underlying mechanism is crucial for optimizing reaction conditions and ensuring a successful outcome.

Stage 1: α-Aminonitrile Formation This stage involves the formation of an imine from 4-methylcyclohexanecarbaldehyde and ammonia, followed by the nucleophilic addition of a cyanide ion.[5][8] The reaction is typically performed using ammonium chloride and sodium or potassium cyanide, which are safer and easier to handle than gaseous ammonia and highly toxic hydrogen cyanide (HCN).[6][9] The ammonium chloride provides a source of ammonia and a mildly acidic medium to facilitate imine formation.[6]

Stage 2: Hydrolysis The stable nitrile group of the intermediate is hydrolyzed to a carboxylic acid under harsh acidic conditions, typically by refluxing in concentrated hydrochloric acid.[5][6][10] This step converts the α-aminonitrile into the hydrochloride salt of the final amino acid.

Caption: Figure 1: Strecker Reaction Mechanism.

Experimental Application and Protocols

3.1. Materials and Reagents

It is imperative to use reagents from reliable sources and to handle them according to strict safety protocols.

Reagent	Formula	MW ( g/mol )	Molarity (M)	Density (g/mL)	Notes
4-Methylcyclohexanecarbaldehyde	C₈H₁₄O	126.20	-	0.915	Starting aldehyde.
Ammonium Chloride	NH₄Cl	53.49	-	-	Solid. Ammonia source.
Sodium Cyanide	NaCN	49.01	-	-	EXTREMELY TOXIC .
Hydrochloric Acid	HCl	36.46	~12	~1.18	Concentrated, 37%. Corrosive.
Sodium Hydroxide	NaOH	40.00	-	-	For neutralization. Corrosive.
Diethyl Ether	(C₂H₅)₂O	74.12	-	0.713	Extraction solvent. Flammable.
Methanol	CH₃OH	32.04	-	0.792	Solvent. Flammable.
Ethanol	C₂H₅OH	46.07	-	0.789	Washing solvent. Flammable.
Deionized Water	H₂O	18.02	-	1.000

3.2. Equipment

• 250 mL and 500 mL three-neck round-bottom flasks

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Dropping funnel

• Ice-water bath

• Separatory funnel

• Büchner funnel and filter flask

• Standard laboratory glassware (beakers, graduated cylinders)

• pH meter or pH paper

• Rotary evaporator

3.3. Detailed Synthesis Protocol

CRITICAL SAFETY NOTE: Sodium cyanide is a potent poison. The reaction of NaCN with acid (including the mildly acidic NH₄Cl solution) generates highly toxic hydrogen cyanide (HCN) gas. This entire procedure MUST be performed in a certified, high-flow chemical fume hood. Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile gloves. Have a cyanide antidote kit available and ensure all personnel are trained in its use.

Part A: Synthesis of 2-Amino-2-(4-methylcyclohexyl)acetonitrile

• Reagent Preparation: In a 250 mL beaker, dissolve ammonium chloride (13.4 g, 0.25 mol) in deionized water (50 mL). In a separate 100 mL beaker, dissolve sodium cyanide (11.0 g, 0.225 mol) in deionized water (40 mL). Caution: Handle NaCN with extreme care.

• Reaction Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a stopper. Place the flask in an ice-water bath on a magnetic stirrer.

• Initial Charging: Add 4-methylcyclohexanecarbaldehyde (25.2 g, 0.20 mol) and methanol (50 mL) to the flask. Begin stirring and allow the solution to cool to 0-5 °C.

• Ammonia Source Addition: Add the prepared ammonium chloride solution to the dropping funnel and add it dropwise to the stirred aldehyde solution over 20 minutes, maintaining the internal temperature below 10 °C.

• Cyanide Addition: After the ammonium chloride addition is complete, rinse the dropping funnel and add the sodium cyanide solution. Add the NaCN solution dropwise over 45-60 minutes. This step is highly exothermic and generates HCN gas. Meticulous temperature control is essential; ensure the temperature does not exceed 10 °C.

• Reaction: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 12-16 hours (overnight). The mixture will likely be a milky suspension.

• Workup and Isolation:

  • Add deionized water (100 mL) to the reaction mixture.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. The resulting crude product, 2-amino-2-(4-methylcyclohexyl)acetonitrile, is typically an oil and can be used in the next step without further purification.

Part B: Hydrolysis to 2-Amino-2-(4-methylcyclohexyl)acetic Acid

• Reaction Setup: Place the crude α-aminonitrile from Part A into a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Acid Hydrolysis: Carefully add concentrated hydrochloric acid (150 mL) to the flask. Caution: This addition is exothermic and will generate some HCN gas from any residual cyanide. Perform this step slowly in the fume hood.

• Reflux: Heat the mixture to reflux (approximately 110-120 °C) using a heating mantle. Maintain a steady reflux for 6-8 hours. The reaction progress can be monitored by TLC until the starting material is consumed.

• Isolation of Hydrochloride Salt: After the reflux is complete, cool the reaction mixture in an ice bath. A white precipitate of the amino acid hydrochloride salt should form. Collect the solid by vacuum filtration using a Büchner funnel.

• Purification via Isoelectric Precipitation:

  • Transfer the crude hydrochloride salt to a large beaker and dissolve it in a minimum amount of warm deionized water (~200-300 mL).

  • Cool the solution in an ice bath and slowly add aqueous sodium hydroxide (e.g., 4M NaOH) or aqueous ammonia with stirring, while monitoring the pH.

  • The free amino acid will precipitate out at its isoelectric point (typically around pH 5-7). Adjust the pH carefully to maximize precipitation.

  • Stir the resulting thick white slurry in the ice bath for 30 minutes to ensure complete precipitation.

• Final Product Collection:

  • Collect the white solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold deionized water (2 x 50 mL) to remove salts, followed by cold ethanol (2 x 30 mL) to aid in drying.

  • Dry the purified 2-amino-2-(4-methylcyclohexyl)acetic acid in a vacuum oven at 50 °C to a constant weight.

Workflow, Data, and Expected Results

Caption: Figure 2: Experimental Workflow Diagram.

Table 2: Expected Results & Characterization

Parameter	Expected Value
Appearance	White to off-white crystalline solid
Yield	60-75% (overall from aldehyde)
Molecular Formula	C₉H₁₇NO₂
Molecular Weight	171.24 g/mol
Melting Point	>200 °C (decomposes)
¹H NMR (D₂O)	δ (ppm): ~3.5 (s, 1H, α-H), 0.8-2.0 (m, 13H, cyclohexyl-H + CH₃)
¹³C NMR (D₂O)	δ (ppm): ~175 (C=O), ~58 (α-C), 20-45 (cyclohexyl-C + CH₃)

| FT-IR (KBr) | ν (cm⁻¹): 3200-2800 (broad, O-H, N-H), 2920, 2850 (C-H), 1650 (C=O), 1580 (N-H bend) |

Note: NMR chemical shifts are approximate and can vary based on solvent and pH.

Justification of Experimental Choices

The trustworthiness of a protocol lies in its rationale. Key decisions in this synthesis are designed to maximize safety, yield, and purity.

Caption: Figure 3: Rationale Behind Key Protocol Steps.

• Reagent Selection (NH₄Cl/NaCN): Using the salt forms ammonium chloride and sodium cyanide is a critical safety and handling decision. It avoids the need to work with highly volatile and toxic anhydrous ammonia and hydrogen cyanide gas, making the protocol more accessible for standard laboratory settings.[6][9]

• Temperature Control: The initial aminonitrile formation is significantly exothermic. Maintaining a low temperature (0-10 °C) is crucial to prevent runaway reactions and minimize the formation of side products, thereby ensuring a cleaner conversion to the desired intermediate.[10]

• Strong Acidic Hydrolysis: The carbon-nitrogen triple bond of the nitrile is very stable. Harsh conditions—concentrated hydrochloric acid and prolonged heating at reflux—are necessary to ensure its complete hydrolysis to the carboxylic acid.[6][10]

• Isoelectric Point Precipitation: Amino acids are zwitterionic molecules, possessing both an acidic (carboxyl) and a basic (amino) group. Their solubility in water is at a minimum at their isoelectric point (pI), where the net charge is zero. Adjusting the pH to this specific point is the most effective method for precipitating the free amino acid from the aqueous solution, thereby maximizing recovery and purity.[10]

References

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• PubMed. (2010, December 13). General method for purification of α-amino acid-n-carboxyanhydrides using flash chromatography. Retrieved from [Link]

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• PMC. (n.d.). Scaleable catalytic asymmetric Strecker syntheses of unnatural α-amino acids. Retrieved from [Link]

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• University of Wisconsin–Madison. (n.d.). Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. Retrieved from [Link]

• MDPI. (2025, February 10). Physico-Chemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Retrieved from [Link]

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Application Notes and Protocols for the Incorporation of α-Amino-4-methyl-cyclohexaneacetic acid into Peptide Chains

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Role of Sterically Hindered Non-Canonical Amino Acids in Peptide Therapeutics

The landscape of peptide drug discovery is continually evolving, with a significant trend towards the incorporation of non-canonical amino acids (ncAAs) to enhance therapeutic properties. These modifications can lead to peptides with improved metabolic stability, increased resistance to proteolytic degradation, and constrained conformations that can enhance binding affinity and selectivity for their biological targets.[1][2] α-Amino-4-methyl-cyclohexaneacetic acid, a bulky cyclic amino acid, represents a compelling building block in this arena. Its rigid cyclohexyl scaffold and α,α-disubstitution introduce significant steric hindrance, which can enforce specific backbone torsion angles and shield the peptide backbone from enzymatic cleavage. This guide provides a comprehensive overview and detailed protocols for the successful incorporation of this unique amino acid into peptide chains.

Chemical Profile: α-Amino-4-methyl-cyclohexaneacetic acid

A thorough understanding of the chemical properties of α-Amino-4-methyl-cyclohexaneacetic acid is paramount for its effective use in peptide synthesis.

Property	Value	Source
IUPAC Name	2-amino-2-(4-methylcyclohexyl)acetic acid	AChemBlock[3]
CAS Number	31877-72-2	AChemBlock[3]
Molecular Formula	C9H17NO2	AChemBlock[3]
Molecular Weight	171.24 g/mol	AChemBlock[3]
Appearance	White crystalline solid	CymitQuimica[4]
Solubility	Soluble in water	CymitQuimica[4]

The structure of α-Amino-4-methyl-cyclohexaneacetic acid presents a significant challenge for peptide bond formation due to the steric bulk of the cyclohexyl group adjacent to the carboxylic acid and amine functionalities. This necessitates the use of highly efficient coupling reagents and optimized reaction conditions to achieve successful incorporation into a growing peptide chain.

Caption: Structure of α-Amino-4-methyl-cyclohexaneacetic acid.

Part 1: Fmoc-Protection of α-Amino-4-methyl-cyclohexaneacetic acid

Protocol 1: Solid-Phase Synthesis of Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH

Materials:

• α-Amino-4-methyl-cyclohexaneacetic acid (e.g., from AChemBlock, Cat ID: P38859)[3]

• 2-Chlorotrityl chloride (2-CTC) resin

• Dichloromethane (DCM), anhydrous

• N,N-Diisopropylethylamine (DIEA)

• Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)

• Dimethylformamide (DMF)

• Methanol (MeOH)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water, deionized

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Resin Swelling: Swell 1 g of 2-CTC resin in anhydrous DCM (10 mL) for 30 minutes in a solid-phase synthesis vessel.

• Loading of Amino Acid:

  • Dissolve 3 equivalents of α-Amino-4-methyl-cyclohexaneacetic acid in a minimal amount of anhydrous DCM.

  • Add the amino acid solution to the swollen resin.

  • Immediately add 9 equivalents of DIEA to the mixture and stir for 2 hours.[5]

• Capping of Unreacted Sites: Add 1 mL of methanol to the vessel and shake for 15 minutes to cap any unreacted chlorotrityl groups.

• Washing: Wash the resin sequentially with DCM (3x), DMF (3x), and DCM (3x).

• Fmoc Protection:

  • Swell the resin in DMF (10 mL).

  • Dissolve 3 equivalents of Fmoc-OSu in DMF and add it to the resin.

  • Add 3 equivalents of DIEA and shake the mixture for 2 hours at room temperature.

• Washing: Wash the resin sequentially with DMF (3x), DCM (3x), and Methanol (3x).

• Cleavage from Resin:

  • Prepare a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5).

  • Add the cleavage cocktail to the resin (10 mL/g of resin) and shake for 2 hours.

  • Filter the resin and collect the filtrate.

• Purification:

  • Concentrate the filtrate under reduced pressure.

  • Precipitate the crude product by adding cold diethyl ether.

  • Collect the precipitate by centrifugation and wash with cold diethyl ether.

  • Dry the product under vacuum.

  • Further purify the product by flash chromatography or recrystallization as needed.

Part 2: Incorporation into Peptide Chains via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of the sterically demanding Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH into a growing peptide chain on a solid support requires robust coupling conditions to overcome the steric hindrance.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Recommended Coupling Reagents and Conditions

Standard coupling reagents may prove insufficient for α-Amino-4-methyl-cyclohexaneacetic acid. The use of more potent activators is highly recommended.

Coupling Reagent	Additive	Base (Equivalents)	Solvent	Typical Reaction Time	Key Advantages
HATU	HOAt	DIEA (2-4)	DMF/NMP	1-4 hours	High efficiency for sterically hindered couplings.[6]
HBTU	HOBt	DIEA (2-4)	DMF/NMP	2-6 hours	A common and effective choice for many difficult couplings.
PyBOP	-	DIEA (2-4)	DMF/NMP	2-6 hours	Strong coupling reagent, particularly useful for preventing racemization.
DIC/Oxyma	OxymaPure®	-	DMF/NMP	2-8 hours	Carbodiimide-based, with OxymaPure reducing the risk of side reactions.

Note: Double coupling (repeating the coupling step) may be necessary to ensure complete incorporation of this bulky amino acid. Monitoring the coupling reaction with a qualitative test (e.g., Kaiser test) is crucial.

Protocol 2: SPPS Incorporation of Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH

Materials:

• Fmoc-protected peptide-resin

• Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH (from Protocol 1)

• Coupling reagent (e.g., HATU)

• Base (e.g., DIEA)

• Solvent (e.g., DMF or NMP)

• Deprotection solution (e.g., 20% piperidine in DMF)

• Washing solvents (DMF, DCM)

• Cleavage cocktail (e.g., TFA/TIS/H2O 95:2.5:2.5)

• Solid-phase synthesis vessel

• Shaker

Procedure:

• Fmoc Deprotection: Treat the Fmoc-protected peptide-resin with 20% piperidine in DMF for 20 minutes to remove the N-terminal Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Pre-activation of Amino Acid:

  • In a separate vial, dissolve 3-5 equivalents of Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH and 3-5 equivalents of HATU in DMF.

  • Add 6-10 equivalents of DIEA to the solution and allow it to pre-activate for 5-10 minutes.

• Coupling: Add the pre-activated amino acid solution to the deprotected peptide-resin. Shake the mixture for 2-4 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for the presence of free primary amines. If the test is positive, indicating incomplete coupling, repeat the coupling step (double coupling).

• Washing: Wash the resin with DMF (5x) and DCM (3x).

• Chain Elongation: Repeat steps 1-6 for the subsequent amino acids in the peptide sequence.

• Final Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using an appropriate cleavage cocktail (e.g., TFA/TIS/H2O).

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Part 3: Incorporation into Peptide Chains via Liquid-Phase Peptide Synthesis (LPPS)

For large-scale synthesis or for specific peptide fragments, liquid-phase peptide synthesis (LPPS) remains a viable option. The principles of overcoming steric hindrance are similar to SPPS, requiring potent coupling reagents and careful monitoring.

Protocol 3: LPPS Coupling of Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH

Materials:

• N-terminally deprotected peptide ester (e.g., methyl or ethyl ester)

• Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH

• Coupling reagent (e.g., HATU, PyBOP)

• Base (e.g., DIEA)

• Anhydrous solvent (e.g., DMF, DCM, or a mixture)

• Reaction vessel with inert atmosphere (e.g., Nitrogen or Argon)

• Magnetic stirrer

Procedure:

• Reactant Preparation: In a flame-dried reaction vessel under an inert atmosphere, dissolve the N-terminally deprotected peptide ester and 1.2 equivalents of Fmoc-α-Amino-4-methyl-cyclohexaneacetic acid-OH in an anhydrous solvent.

• Coupling Reagent Addition: Add 1.2 equivalents of the chosen coupling reagent (e.g., HATU) to the solution.

• Base Addition: Cool the reaction mixture to 0°C and slowly add 2.4 equivalents of DIEA.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1N HCl, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dipeptide by flash column chromatography.

Challenges and Troubleshooting

The primary challenge in incorporating α-Amino-4-methyl-cyclohexaneacetic acid is its steric bulk, which can lead to:

• Incomplete Coupling: As evidenced by a positive Kaiser test after the coupling step.

  • Solution: Employ double coupling, increase the reaction time, or switch to a more potent coupling reagent like HATU. Microwave-assisted peptide synthesis can also be beneficial in driving difficult couplings to completion.

• Epimerization: The risk of racemization at the α-carbon is a concern with sterically hindered amino acids, especially during activation.

  • Solution: Use coupling reagents known to suppress racemization, such as those containing HOAt or OxymaPure®. Avoid prolonged pre-activation times and excessive amounts of base.

• Aggregation: The growing peptide chain, particularly with multiple bulky residues, can aggregate, leading to poor solvation and incomplete reactions.

  • Solution: Use aggregation-disrupting solvents like N-methyl-2-pyrrolidone (NMP) or incorporate backbone-modifying strategies such as the use of pseudoprolines or depsipeptides in the sequence design.

Conclusion

The incorporation of α-Amino-4-methyl-cyclohexaneacetic acid into peptide chains, while challenging, is a feasible and valuable strategy for the development of novel peptide therapeutics with enhanced properties. Success hinges on the use of optimized protocols, particularly the selection of highly efficient coupling reagents and careful monitoring of the reaction progress. The detailed application notes and protocols provided herein serve as a comprehensive guide for researchers to navigate the intricacies of synthesizing peptides containing this unique and sterically demanding amino acid.

References

• PubChem. (alphaR)-alpha-Amino-1,4-cyclohexadiene-1-acetic acid. National Institutes of Health. [Link]

• Góngora-Benítez, M., et al. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Methods and Protocols, 6(6), 105. [Link]

• PubChem. 4-(Aminomethyl)cyclohexanecarboxylic acid. National Institutes of Health. [Link]

• Dilun Biotechnology. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. [Link]

• AAPPTec. Amino Acid Derivatives for Peptide Synthesis. [Link]

• Peptideweb.com. Loading protocols. [Link]

• An, K., et al. (2020). Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential. International Journal of Molecular Sciences, 21(7), 2345. [Link]

• Góngora-Benítez, M., et al. (2013). Methods and protocols of modern solid phase peptide synthesis.
• Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.

• ChemRxiv. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β- amino acids: synthesis and conformational study. [Link]

• GenScript. Peptide Modifications. [Link]

Sources

• 1. WO1997041093A1 - Methods for the synthesis of fmoc protected amines - Google Patents [patents.google.com]
• 2. B21742.18 [thermofisher.com]
• 3. a-Amino-4-methyl-cyclohexaneacetic acid 95% | CAS: 31877-72-2 | AChemBlock [achemblock.com]
• 4. CAS 5664-30-2: α-(Aminomethyl)cyclohexaneacetic acid [cymitquimica.com]
• 5. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CAS 701-54-2: 4-(Aminomethyl)cyclohexanecarboxylic acid [cymitquimica.com]

Application Note: Enhancing Drug Solubility with Cyclohexyl Amino Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming the Challenge of Poor Solubility

A significant portion of newly discovered active pharmaceutical ingredients (APIs) exhibit poor aqueous solubility, which can severely limit their bioavailability and therapeutic efficacy.[1][2] This challenge has spurred the development of various solubility enhancement techniques. Among these, the formation of co-amorphous systems has emerged as a promising strategy.[3][4] Co-amorphous systems are single-phase amorphous solids composed of two or more low-molecular-weight components, typically the API and a co-former.[3] This application note focuses on the use of cyclohexyl amino acid derivatives as effective co-formers for enhancing the solubility of poorly soluble drugs.

Amino acids and their derivatives are attractive co-formers due to their biocompatibility and ability to interact with APIs through various mechanisms, including hydrogen bonding and salt formation.[5][6][7] The incorporation of a bulky cyclohexyl group into an amino acid structure introduces steric hindrance that can effectively disrupt the crystal lattice of a drug, preventing recrystallization and stabilizing the amorphous form.[8] This leads to a significant increase in the apparent solubility and dissolution rate of the API.

Mechanism of Solubility Enhancement

The primary mechanism by which cyclohexyl amino acid derivatives enhance drug solubility is through the formation of a stable, co-amorphous solid dispersion. This process involves several key molecular interactions:

• Disruption of Crystal Lattice: The bulky and non-planar cyclohexyl group sterically hinders the drug molecules from packing into an ordered, crystalline lattice. This disruption is crucial for transforming the crystalline API into a higher-energy amorphous state.

• Intermolecular Interactions: The amino acid portion of the derivative can form strong intermolecular interactions, such as hydrogen bonds, with the drug molecules.[5][7] These interactions help to stabilize the amorphous mixture and prevent phase separation and recrystallization.

• Increased Molecular Mobility: In the amorphous state, drug molecules have higher mobility compared to the crystalline state. This increased mobility facilitates faster dissolution when the co-amorphous solid comes into contact with an aqueous medium.[9][10]

Diagram: Mechanism of Solubility Enhancement

The following diagram illustrates how a cyclohexyl amino acid derivative disrupts the crystalline structure of an API to form a co-amorphous system.

Caption: Disruption of API crystal lattice by a cyclohexyl amino acid derivative.

Experimental Protocols

This section provides detailed protocols for the synthesis of a model cyclohexyl amino acid derivative, the preparation of a co-amorphous drug-derivative system, and the subsequent characterization and solubility assessment.

Protocol 1: Synthesis of N-acetyl-DL-β-cyclohexylalanine

This protocol describes the synthesis of a model cyclohexyl amino acid derivative.

Materials and Reagents:

• α-acetaminocinnamic acid

• Glacial acetic acid

• Adams platinum oxide catalyst (PtO2)

• Hydrogen gas

• Burgess-Parr hydrogenation apparatus

• Aqueous alcohol

• Rotary evaporator

• Filtration apparatus

Procedure:

• Dissolve 10 g of α-acetaminocinnamic acid in 75 mL of glacial acetic acid.

• Add approximately 0.25 g of freshly prepared Adams platinum oxide catalyst to the solution.[11]

• Transfer the mixture to a Burgess-Parr hydrogenation apparatus.

• Shake the mixture under two to three atmospheres of hydrogen pressure until hydrogen uptake ceases (approximately 1.5 hours).[11]

• Filter the reaction mixture to remove the platinum catalyst.

• Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.[11]

• Recrystallize the resulting solid from aqueous alcohol to obtain purified N-acetyl-DL-β-cyclohexylalanine.[11]

Protocol 2: Preparation of a Co-amorphous Solid Dispersion (Solvent Evaporation Method)

This protocol details the preparation of a co-amorphous system using a model poorly soluble drug, Indomethacin.

Materials and Reagents:

• Indomethacin (crystalline)

• N-acetyl-DL-β-cyclohexylalanine (synthesized in Protocol 1)

• Methanol (or another suitable common solvent)

• Vials

• Vortex mixer

• Vacuum oven

Procedure:

• Weigh equimolar amounts of Indomethacin and N-acetyl-DL-β-cyclohexylalanine.

• Dissolve both components in a minimal amount of methanol in a glass vial.

• Vortex the solution until both components are fully dissolved and a clear solution is obtained.

• Evaporate the solvent in a vacuum oven at 40°C for 24 hours to obtain the co-amorphous solid dispersion.[4]

• Gently grind the resulting solid into a fine powder using a mortar and pestle.

• Store the co-amorphous powder in a desiccator to prevent moisture absorption.

Protocol 3: Characterization and Solubility Assessment

This protocol outlines the key analytical techniques to confirm the formation of a co-amorphous system and to quantify the solubility enhancement.

A. Powder X-ray Diffraction (PXRD)

PXRD is used to confirm the amorphous nature of the prepared solid dispersion.

• Procedure:

  • Place a small amount of the co-amorphous powder on a sample holder.

  • Acquire the PXRD pattern over a 2θ range of 5° to 40°.

• Expected Result: The absence of sharp Bragg peaks and the presence of a broad "halo" pattern confirms the amorphous state of the material.[12][13][14][15] Crystalline materials will show characteristic sharp peaks.

B. Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg) of the co-amorphous system. A single Tg for the mixture, distinct from the individual components, indicates the formation of a homogeneous co-amorphous phase.[9][16][17]

• Procedure:

  • Accurately weigh 5-10 mg of the co-amorphous powder into an aluminum DSC pan and seal it.

  • Heat the sample at a rate of 10°C/min from 25°C to a temperature above the expected Tg.

• Expected Result: A single, sharp endothermic step change in the heat flow curve indicates the glass transition temperature (Tg).[10][18] This confirms the homogeneity of the co-amorphous system.

C. Kinetic Solubility Assay

This assay measures the apparent solubility of the drug from the co-amorphous formulation.[19][20]

• Materials and Reagents:

  • Co-amorphous Indomethacin-derivative powder

  • Crystalline Indomethacin (control)

  • Phosphate-buffered saline (PBS), pH 7.4

  • DMSO (for stock solutions)

  • Microtiter plates

  • Incubator/shaker

  • Filtration apparatus (e.g., 0.45 µm syringe filters)

  • High-Performance Liquid Chromatography (HPLC) system

• Procedure:

  • Prepare stock solutions of the co-amorphous powder and crystalline Indomethacin in DMSO.

  • Add a small volume of each stock solution to separate wells of a microtiter plate containing PBS (pH 7.4) to achieve a final concentration that exceeds the expected solubility.[21]

  • Incubate the plate at 37°C with continuous shaking for 2 hours.

  • After incubation, filter the solutions to remove any undissolved particles.[21]

  • Quantify the concentration of dissolved Indomethacin in the filtrate using a validated HPLC method.

  • Compare the solubility of Indomethacin from the co-amorphous formulation to that of the crystalline form.

Diagram: Experimental Workflow

The following flowchart outlines the complete experimental process from synthesis to final analysis.

Caption: Workflow for solubility enhancement using cyclohexyl amino acid derivatives.

Data Presentation and Interpretation

The results of the experiments should be tabulated for clear comparison and interpretation.

Table 1: Comparative Solubility and Thermal Properties

Sample	Solid State (from PXRD)	Glass Transition Temp. (Tg) from DSC (°C)	Kinetic Solubility in PBS pH 7.4 (µg/mL)	Fold Increase in Solubility
Crystalline Indomethacin	Crystalline	N/A (Melting Point ~160°C)	0.5 ± 0.1	1x
Co-amorphous Indomethacin	Amorphous	95°C	25.0 ± 2.5	50x

Interpretation:

• The PXRD data showing a halo for the co-amorphous sample confirms the successful conversion from a crystalline to an amorphous state.

• The single Tg value observed in the DSC analysis indicates the formation of a homogeneous co-amorphous system. An elevated Tg compared to the pure amorphous drug can suggest strong intermolecular interactions and good physical stability.[3][22]

• The kinetic solubility data demonstrates a significant (in this hypothetical case, 50-fold) increase in the apparent solubility of Indomethacin when formulated as a co-amorphous dispersion with the cyclohexyl amino acid derivative.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Amorphization (Peaks in PXRD)	- Insufficient solvent for complete dissolution.- Too slow solvent evaporation rate, allowing for recrystallization.	- Use a better common solvent or slightly increase the solvent volume.- Increase the vacuum or temperature during evaporation to accelerate the process.
Multiple Tg values in DSC	- Incomplete mixing or phase separation of the components.	- Ensure complete dissolution of both components before solvent evaporation.- Consider alternative preparation methods like ball milling or hot-melt extrusion.[23][24][25]
Low Fold-Increase in Solubility	- Suboptimal drug-to-co-former ratio.- Recrystallization of the amorphous form during the solubility assay.	- Screen different molar ratios of drug to derivative.- Ensure the solubility assay is conducted under non-saturating conditions initially and for a kinetic timeframe.

Conclusion

Cyclohexyl amino acid derivatives are highly effective co-formers for enhancing the solubility of poorly water-soluble drugs through the formation of stable co-amorphous systems. The protocols and analytical methods described in this application note provide a robust framework for researchers to synthesize, formulate, and characterize these promising drug delivery systems. The significant potential for solubility enhancement makes this approach a valuable tool in the development of new and improved pharmaceutical products.

References

• Bates, S., Zografi, G., et al. (2006). Analysis of Amorphous and Nanocrystalline Solids from Their X-Ray Diffraction Patterns. Pharmaceutical Research.
• Dengale, S. J., et al. (2016). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs. MDPI.
• AxisPharm. Kinetic Solubility Assays Protocol.
• Al-kassas, R., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. RSC Publishing.
• ResearchGate. Preparation methods for co amorphous system.
• Al-kassas, R., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. RSC Publishing.
• Bates, S., et al. (2006). Analysis of Amorphous and Nanocrystalline Solids from Their X-Ray Diffraction Patterns.
• Enamine. Shake-Flask Aqueous Solubility Assay.
• ResearchGate. Preparation method of co-amorphous.
• Charnwood Discovery. Kinetic Solubility - In Vitro Assay.
• Benchchem. N-cyclohexyl-DL-alanine: A Comprehensive Technical Guide.
• Li, S., et al. (2021). Advances in coamorphous drug delivery systems. PMC - NIH.
• Tong, P. (2009). Studying Amorphous Pharmaceutical Materials by Powder X-Ray Diffraction and other Solid-State Techniques.
• Monteiro, A., et al. (2023). Introduction to Pharmaceutical Co-amorphous Systems Using a Green Co-milling Technique. ACS Publications.
• Asemi, S., et al. (2021). Investigating the Effect of Basic Amino Acids and Glucosamine on the Solubility of Ibuprofen and Piroxicam. PMC.
• BioDuro. ADME Solubility Assay.
• Knapik-Kowalczuk, J., et al. (2021). Physicochemical Characterization of a Co-Amorphous Atorvastatin-Irbesartan System with a Potential Application in Fixed-Dose Combination Therapy. NIH.
• ETFLIN. (2022). Impact of Preparation Method in Co-Amorphous System.
• Bates, S. (2010). Amorphous Solid Forms: The Use of X-ray Powder Diffraction (XRPD).
• Deshpande, A. D., et al. (2013). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery.
• International Journal of Advance Research, Ideas and Innovations in Technology. (2023). CO-AMORPHOUS DRUG DELIVERY SYSTEM.
• L-Cyclohexylalanine. (2026). Understanding the Properties and Applications of L-Cyclohexylalanine.
• Triclinic Labs. Non-Crystalline (Amorphous) Material Characterization and Development.
• International Journal of Novel Research and Development. (2023). Differential Scanning Calorimetry and Amorphous Alloys.
• TA Instruments. Overview of Glass Transition Analysis by Differential Scanning Calorimetry.
• ResolveMass Laboratories Inc. (2025). DSC Glass Transition Analysis: Accurate Tg Detection.
• Al-kassas, R., et al. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. ResearchGate.
• Thermal Support. Measurement of Tg by DSC.
• METTLER TOLEDO. Measurement of the Glass Transition Temperature with DSC.
• Gholibeikian, M., et al. (2021). Effects of amino acid additives on protein solubility - insights from desorption and direct electrospray ionization mass spectrometry.
• ResearchGate. (2024). SCHEME 2 Synthesis and deacetylation of N-acetyl-2...
• Fathalla, Z., et al. (2024). Cyclodextrins and Amino Acids Enhance Solubility and Tolerability of Retinoic Acid/Tretinoin. PMC.
• PrepChem.com. Synthesis of cyclohexylalanine.
• Shaking, K. (2012). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?
• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement.
• Sigma-Aldrich. Liquid Formulation Solubility Enhancement.
• Fathalla, Z., et al. (2024). Cyclodextrins and Amino Acids Enhance Solubility and Tolerability of Retinoic Acid/Tretinoin. ResearchGate.
• Roquette. Bioavailability Enhancement for Oral Dosage.
• NIH. Cyclohexylalanine. PubChem.
• ResearchGate. (2025). Preparation and use of N-acetyl-α-amino acids.
• Organic Syntheses Procedure. N α -(BENZYLOXYCARBONYL)-β-(PYRAZOL-1-YL)-L-ALANINE.
• Yoshizawa, T., et al. (2021). Solubility Parameters of Amino Acids on Liquid-Liquid Phase Separation and Aggregation of Proteins. PubMed.

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• 5. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Investigating the Effect of Basic Amino Acids and Glucosamine on the Solubility of Ibuprofen and Piroxicam - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Resolving Cis-Trans Isomers of 4-Methylcyclohexyl Amino Acids

This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, detailed protocols, and troubleshooting solutions for the challenging task of separating cis-trans isomer mixtures of 4-methylcyclohexyl amino acids.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis and trans isomers of 4-methylcyclohexyl amino acids so challenging?

The primary challenge lies in the subtle structural differences between the cis and trans isomers. Both isomers have the same molecular weight and chemical formula. Their physical properties, such as boiling point and polarity, can be very similar, making separation by standard techniques like distillation or basic chromatography difficult.[1] The key to separation is to exploit the distinct three-dimensional arrangement of the amino and carboxylic acid groups relative to the methyl group on the cyclohexane ring. This difference in stereochemistry is what advanced separation techniques target.

Q2: What are the primary strategies for resolving a cis/trans mixture of these amino acids?

There are three main strategies, each with its own advantages and ideal scale of operation:

• Fractional Crystallization of Diastereomeric Salts: This classical method involves reacting the amino acid mixture with a chiral resolving agent (a chiral acid or base) to form diastereomeric salts.[2][3] Since diastereomers have different physical properties, including solubility, they can often be separated by careful crystallization.[4][5] This method is cost-effective and scalable, making it suitable for industrial applications.

• Preparative Chromatography (HPLC/SFC): High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) using a Chiral Stationary Phase (CSP) are powerful analytical and preparative tools.[6] These methods separate isomers based on their differential interactions with the chiral environment of the column.[7] SFC is often considered a "greener" and faster alternative to HPLC, using supercritical CO₂ as the main mobile phase, which reduces organic solvent consumption.[][9]

• Enzymatic Resolution: This technique uses enzymes that can selectively act on one isomer. For example, a transaminase could selectively deaminate the cis-isomer, allowing the remaining trans-amine to be separated from the resulting ketone.[10] This method offers high selectivity but requires specific enzyme discovery and optimization. Another approach involves peptidyl-prolyl cis-trans-isomerases, though these are more relevant to peptide bond isomerization.[11][12][13]

Q3: How do I definitively identify and confirm the purity of my separated cis and trans isomers?

Nuclear Magnetic Resonance (NMR) Spectroscopy is the most powerful tool for this purpose. The spatial orientation of protons on the cyclohexane ring leads to distinct chemical shifts and coupling constants (J values) for the cis and trans isomers.[14][15]

• Key Differentiator: In ¹H NMR, the proton on the carbon bearing the amino acid's carboxyl group (the α-proton) will have a different chemical shift and coupling pattern depending on whether it is in an axial or equatorial position. This is dictated by the cis or trans configuration.

• General Rule for Cyclohexanes: Protons in an axial position are typically more shielded (appear at a lower chemical shift, upfield) compared to their equatorial counterparts.[16] Furthermore, the coupling constant between two adjacent axial protons (J_ax-ax) is significantly larger (typically 10-13 Hz) than axial-equatorial (J_ax-eq) or equatorial-equatorial (J_eq-eq) couplings (typically 2-5 Hz). By analyzing these coupling constants, you can unambiguously assign the stereochemistry.[14]

A comparative table of expected NMR characteristics is provided below.

Spectroscopic Feature	cis-Isomer	trans-Isomer	Rationale
¹H NMR Chemical Shift	Protons on the ring may exhibit different chemical shifts due to varied shielding environments.[15]	Protons on the ring may exhibit different chemical shifts due to varied shielding environments.[15]	The fixed chair conformation of the cyclohexane ring places substituents in either axial or equatorial positions, creating unique magnetic environments for each proton.
¹H NMR Coupling Constant	Vicinal coupling constants (³J_HH) will differ based on the dihedral angle between protons.	Vicinal coupling constants (³J_HH) will differ based on the dihedral angle between protons.	Trans-diaxial protons typically show a large coupling constant (10-13 Hz), while cis (axial-equatorial) couplings are smaller (2-5 Hz).[14] This is a definitive way to assign stereochemistry.

Troubleshooting Guides

This section addresses specific issues you may encounter during the resolution process.

Fractional Crystallization Troubleshooting

Q: My fractional crystallization yields are very low, or the product is not pure. What's going wrong?

This is a common issue often related to solvent choice, cooling rate, or the fundamental phase behavior of the diastereomeric salts.[2]

• Possible Cause 1: Poor Solvent Choice. The ideal solvent must exhibit a significant solubility difference between the two diastereomeric salts. If both salts are either too soluble or too insoluble, separation will be inefficient.

  • Solution: Conduct a solvent screen. Test a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, and their mixtures with water). The goal is to find a system where one diastereomer crystallizes cleanly while the other remains in the mother liquor.

• Possible Cause 2: Co-crystallization or Mixed Crystal Formation. The isomers' salts are structurally similar and can sometimes crystallize together in the same lattice, preventing purification.[2]

  • Solution: Try a different resolving agent. Even structurally similar resolving agents can lead to vastly different crystallization behaviors.[2] Also, slowing down the cooling rate can sometimes disfavor the formation of mixed crystals and improve selectivity.

• Possible Cause 3: Cooling Rate is Too Fast. Rapid cooling can trap impurities and the undesired diastereomer in the crystal lattice.

  • Solution: Employ a slow, controlled cooling profile. Allow the solution to cool gradually over several hours, or even days, to promote the growth of larger, purer crystals. Seeding the solution with a small amount of the desired pure diastereomer can also be highly effective.

Preparative Chromatography (HPLC/SFC) Troubleshooting

Q: I am seeing poor resolution or overlapping peaks between my cis and trans isomers on my chiral column. How can I improve this?

Poor resolution is a frequent problem in preparative chromatography, often stemming from issues with the mobile phase, flow rate, or column selection.[17][18]

• Possible Cause 1: Suboptimal Mobile Phase. The mobile phase composition is critical for achieving selectivity on a chiral stationary phase (CSP).

  • Solution (HPLC/SFC): Systematically vary the ratio of your organic modifier (e.g., methanol, ethanol, isopropanol) to the main solvent (e.g., hexane/heptane for normal phase, water for reversed phase, or CO₂ for SFC).[19][20] For amino acids, adding small amounts of an acidic or basic additive (e.g., trifluoroacetic acid, formic acid, diethylamine) can dramatically improve peak shape and resolution by controlling the ionization state of the analyte and interacting with the CSP.[21]

• Possible Cause 2: Flow Rate is Too High. While a higher flow rate speeds up the run, it can decrease the number of theoretical plates and harm resolution.[17]

  • Solution: Reduce the flow rate. This increases the residence time of the isomers on the column, allowing for more interactions with the stationary phase and better separation. Perform a flow rate study to find the optimal balance between resolution and run time.

• Possible Cause 3: Incorrect Column Choice. Not all chiral columns are suitable for every separation. The 4-methylcyclohexyl amino acid structure may require a specific type of CSP.

  • Solution: Screen different chiral columns. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) and macrocyclic glycopeptide-based CSPs (like teicoplanin) are excellent starting points for amino acid separations.[19][9] Teicoplanin-based columns, in particular, are well-suited for resolving underivatized amino acids.[22]

• Possible Cause 4: Column Overload. Injecting too much sample onto a preparative column will lead to broad, triangular peaks that co-elute.[17]

  • Solution: Reduce the injection volume or the concentration of your sample. Perform a loading study by injecting increasing amounts of your mixture to determine the column's maximum capacity while maintaining good resolution.

Q: My preparative HPLC is showing significant peak tailing. What causes this and how can I fix it?

Peak tailing is often caused by unwanted secondary interactions between the analyte and the stationary phase.[18][23]

• Possible Cause: Secondary Interactions with Silica. For basic compounds like amines, residual acidic silanol groups on the silica support of the column can cause strong, non-specific binding, leading to tailing.[18]

  • Solution: Add a basic modifier to the mobile phase, such as diethylamine or triethylamine (typically 0.1%). This "competitor" base will occupy the active silanol sites, preventing your amino acid from interacting with them and resulting in more symmetrical peaks.

Visualized Workflow & Protocols

Workflow: Choosing a Separation Strategy

This diagram outlines the decision-making process for selecting the appropriate resolution technique based on scale and available resources.

Caption: Decision workflow for selecting a cis/trans isomer resolution method.

Protocol 1: Preparative Chiral HPLC Method Development

This protocol provides a starting point for developing a separation method on a polysaccharide-based chiral stationary phase.

• Column Selection:

  • Start with a well-known polysaccharide-based CSP, such as one coated with amylose or cellulose tris(3,5-dimethylphenylcarbamate). These are versatile and effective for a wide range of chiral compounds.[9]

• Initial Mobile Phase Screening (Isocratic):

  • System A (Normal Phase): Hexane/Isopropanol (90:10 v/v) + 0.1% Trifluoroacetic Acid (TFA).

  • System B (Normal Phase): Hexane/Ethanol (85:15 v/v) + 0.1% TFA.

  • Rationale: TFA is added to protonate the amino acid, ensuring consistent interactions and improving peak shape.

• Execution:

  • Equilibrate the column with the chosen mobile phase for at least 20 column volumes.

  • Prepare a sample of the cis/trans mixture at ~1 mg/mL in the mobile phase.

  • Inject a small volume (e.g., 5-10 µL) to assess the separation analytically.

  • Set the flow rate to a standard value for the column diameter (e.g., 1 mL/min for a 4.6 mm ID column).

  • Monitor detection at a low wavelength (e.g., 210-220 nm) where the amide bond absorbs.

• Optimization:

  • If no separation is observed, change the alcohol modifier (isopropanol vs. ethanol) as this can significantly alter selectivity.

  • If peaks are broad or tailing, consider using a basic modifier like diethylamine (DEA) instead of TFA, especially if the column can tolerate it.

  • If partial separation is observed, optimize the percentage of the alcohol modifier. Decrease the alcohol content to increase retention and potentially improve resolution.[20]

• Scale-Up to Preparative:

  • Once analytical separation is achieved, switch to a larger diameter preparative column with the same stationary phase.

  • Adjust the flow rate and injection volume proportionally to the column's cross-sectional area.

  • Perform a loading study to maximize throughput without sacrificing resolution.[24]

Protocol 2: Fractional Crystallization of Diastereomeric Salts

This protocol outlines the general steps for separating the isomers via diastereomeric salt formation.

• Selection of Resolving Agent:

  • Choose a commercially available, optically pure chiral acid. Good starting points include (+)-Tartaric acid, (-)-Mandelic acid, or (+)-Camphorsulfonic acid.[3]

• Salt Formation and Solvent Screening:

  • In a small flask, dissolve 1 equivalent of the cis/trans amino acid mixture in a minimal amount of a suitable solvent (e.g., methanol or ethanol).

  • Add 0.5 equivalents of the chosen resolving agent. Rationale: Using a sub-stoichiometric amount of the resolving agent encourages the precipitation of the least soluble diastereomeric salt, leaving the more soluble one in solution.[2]

  • Gently heat the solution to ensure complete dissolution.

• Crystallization:

  • Allow the solution to cool slowly to room temperature. If no crystals form, try storing it at a lower temperature (e.g., 4 °C) overnight.

  • If the solution becomes cloudy or oily, it may be too concentrated. Add a small amount of solvent, reheat to dissolve, and cool again.

  • If crystallization is still difficult, try adding a co-solvent (e.g., adding a non-polar solvent like heptane to an alcohol solution) to induce precipitation.

• Isolation and Purification:

  • Collect the resulting crystals by vacuum filtration and wash them with a small amount of cold solvent.

  • Dry the crystals (this is your first crop, enriched in one diastereomer).

  • Concentrate the filtrate (mother liquor) to attempt crystallization of the second diastereomer, which is now enriched in the solution.

• Liberation of the Free Amino Acid:

  • Dissolve the purified diastereomeric salt crystals in water.

  • Adjust the pH with a base (e.g., NaOH or NH₄OH) to neutralize the resolving agent and precipitate the free amino acid.

  • Filter, wash with water, and dry the purified amino acid isomer.

• Verification:

  • Analyze the purified solid and the material from the mother liquor by chiral HPLC and NMR to determine the isomeric purity and confirm the absolute configuration.

References

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• Schlauch, M., & Frahm, A. W. (2000). Enantiomeric and diastereomeric high-performance liquid chromatographic separation of cyclic beta-substituted alpha-amino acids on a teicoplanin chiral stationary phase. Journal of Chromatography A, 868(2), 197–207. Available at: [Link]

• Preparative HPLC Troubleshooting Guide. Agilent. Available at: [Link]

• US Patent US3880925A, Separation and purification of cis and trans isomers. Google Patents.

• Jabs, A., Weiss, M. S., & Hilgenfeld, R. (1999). Cis-trans peptide variations in structurally similar proteins. Protein Science, 8(5), 985-995. Available at: [Link]

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• How can cis and trans isomers be separated class 12 chemistry CBSE. Vedantu. Available at: [Link]

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• Possibilities of Exploiting Kinetic Control in the Continuous Fractional Crystallization of Diastereomeric Mixtures. (2021). MDPI. Available at: [Link]

• Fischer, G., Bang, H., & Mech, C. (1984). [Determination of enzymatic catalysis for the cis-trans-isomerization of peptide binding in proline-containing peptides]. Biomedica Biochimica Acta, 43(10), 1101–1111. Available at: [Link]

• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. (2020). Molecules, 25(8), 1916. Available at: [Link]

• Proline isomerization in epigenetics. Wikipedia. Available at: [Link]

• Wedemeyer, W. J., Welker, E., & Scheraga, H. A. (2002). Proline Cis−Trans Isomerization and Protein Folding. Biochemistry, 41(50), 14843-14849. Available at: [Link]

• Fractional crystallization (chemistry). Wikipedia. Available at: [Link]

• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. Available at: [Link]

• Fractional crystallization. Chemistry LibreTexts. Available at: [Link]

• Proline Isomerization: From the Chemistry and Biology to Therapeutic Opportunities. (2022). International Journal of Molecular Sciences, 23(19), 11883. Available at: [Link]

• CIS TRANS ISOMERS AND NMR. ORGANIC SPECTROSCOPY INTERNATIONAL. Available at: [Link]

• Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). Phenomenex. Available at: [Link]

• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. Available at: [Link]

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• Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. (2022). CrystEngComm, 25(2), 241-251. Available at: [Link]

• How does NMR differentiate between cis and trans isomers?. TutorChase. Available at: [Link]

• Describe how H-1 NMR spectroscopy can be used to differentiate cis- from trans-4-tert-butylcyclohexanol. Homework.Study.com. Available at: [Link]

• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. ScholarWorks at WMU. Available at: [Link]

• What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios?. ResearchGate. Available at: [Link]

• Cis or Trans? How to differentiate by NMR?. (2023). YouTube. Available at: [Link]

• Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. ResearchGate. Available at: [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available at: [Link]

• Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine. (2024). Nature Communications, 15(1), 3326. Available at: [Link]

• Cis-trans isomerism | Organic chemistry | 9701 A Level Chemistry. (2022). YouTube. Available at: [Link]

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Reference Data & Comparative Studies

An In-Depth Guide to the NMR Characterization of α-Amino-4-methyl-cyclohexaneacetic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

The stereochemical configuration of a molecule is a critical determinant of its biological activity. In the realm of drug development, where molecular recognition by biological targets is paramount, the ability to distinguish between stereoisomers is not merely an academic exercise but a fundamental requirement for efficacy and safety. α-Amino-4-methyl-cyclohexaneacetic acid, a substituted γ-amino acid and a structural analog of the neurotransmitter GABA, presents such a challenge. Its cyclohexane scaffold allows for cis and trans diastereomers, each with a unique three-dimensional arrangement of its functional groups. This guide provides a comprehensive comparison of the Nuclear Magnetic Resonance (NMR) spectroscopic features of these isomers, offering a robust framework for their unambiguous identification.

The Foundation: Conformational Analysis of cis and trans Isomers

The key to differentiating the cis and trans isomers of α-Amino-4-methyl-cyclohexaneacetic acid by NMR lies in understanding their preferred three-dimensional structures in solution. The cyclohexane ring predominantly adopts a chair conformation to minimize torsional and steric strain. In this conformation, substituents can occupy either axial or equatorial positions.[1]

For monosubstituted cyclohexanes, there is a rapid ring-flipping process at room temperature that interconverts the two chair conformations, leading to an equilibrium between the axial and equatorial conformers.[2][3][4] However, the presence of bulky substituents can significantly favor one conformation over the other to minimize destabilizing steric interactions, particularly 1,3-diaxial interactions.[5][6] The substituent generally prefers the more spacious equatorial position.[3][5]

In the case of α-Amino-4-methyl-cyclohexaneacetic acid, we have two key substituents: a methyl group at C4 and an aminoacetic acid group at C1. The relative stability of the chair conformations for the cis and trans isomers will be dictated by the energetic cost of placing these groups in axial positions.

• trans-isomer: In the more stable chair conformation of the trans-isomer, both the methyl group and the larger aminoacetic acid group can occupy equatorial positions, thus avoiding significant 1,3-diaxial strain.

• cis-isomer: For the cis-isomer, one substituent must be axial while the other is equatorial. Due to the larger steric bulk of the aminoacetic acid group compared to the methyl group, the preferred conformation will have the aminoacetic acid group in the equatorial position and the methyl group in the axial position.

This fundamental difference in the spatial arrangement of the substituents is the primary reason for the distinct NMR spectra of the two isomers.

Caption: Conformational equilibrium of trans and cis isomers.

¹H NMR Spectroscopy: A Comparative Analysis

The orientation of protons in a magnetic field—whether they are in an axial or equatorial position—has a significant impact on their chemical shift and their coupling constants to neighboring protons. This makes ¹H NMR a powerful tool for stereochemical assignment in cyclohexane systems.

Key Differentiating Features:

• Chemical Shifts: Axial protons are generally more shielded by the electron clouds of the C-C bonds of the ring and experience anisotropic effects from nearby axial C-H bonds. Consequently, they typically resonate at a higher field (lower ppm value) compared to their equatorial counterparts.

• Coupling Constants (³J): The magnitude of the vicinal coupling constant (³J) between two protons is dependent on the dihedral angle between them. In a chair conformation, the following relationships are generally observed:

  • ³J(ax, ax): Large (typically 8-13 Hz) due to a ~180° dihedral angle.

  • ³J(ax, eq): Small (typically 2-5 Hz) due to a ~60° dihedral angle.

  • ³J(eq, eq): Small (typically 2-5 Hz) due to a ~60° dihedral angle.

Predicted ¹H NMR Characteristics:

trans-Isomer (Diequatorial substituents):

• The proton at C1 (methine proton of the aminoacetic acid group) will be in an axial position. It is expected to appear as a triplet of triplets or a more complex multiplet due to coupling with the two adjacent axial protons (large J) and two adjacent equatorial protons (small J).

• The proton at C4 (methine proton adjacent to the methyl group) will also be axial and will exhibit a similar complex splitting pattern.

cis-Isomer (Equatorial aminoacetic acid, Axial methyl):

• The proton at C1 will be in an axial position, showing characteristic large axial-axial couplings.

• The proton at C4 will be in an equatorial position. Its signal will be characterized by smaller axial-equatorial and equatorial-equatorial couplings, resulting in a broader, less resolved multiplet compared to an axial proton.

The following table summarizes the expected ¹H NMR chemical shifts. The exact values can vary depending on the solvent and pH.

Proton	trans-Isomer (Predicted δ, ppm)	cis-Isomer (Predicted δ, ppm)	Justification
H1 (α-amino acid)	~3.0 - 3.5	~3.0 - 3.5	Deshielded by the amino and carboxyl groups.
H4 (methine)	~1.5 - 1.8	~1.8 - 2.1	The equatorial H4 in the cis isomer is expected to be slightly downfield compared to the axial H4 in the trans isomer.
CH₃	~0.8 - 1.0	~0.9 - 1.1	The axial methyl group in the cis isomer may be slightly deshielded compared to the equatorial methyl in the trans isomer.
CH₂COOH	~2.2 - 2.6	~2.2 - 2.6	Typical range for a methylene group alpha to a carboxylic acid.
Cyclohexane Ring H	~1.0 - 2.0	~1.0 - 2.2	Broad overlapping multiplets.

¹³C NMR Spectroscopy: A Comparative Analysis

The chemical shifts in ¹³C NMR are also sensitive to the stereochemical environment. The most significant diagnostic tool for distinguishing axial and equatorial substituents is the γ-gauche effect .

• γ-Gauche Effect: A substituent in an axial position will cause a shielding (upfield shift, lower ppm value) of the carbons at the γ-position (three bonds away) due to steric compression. In a cyclohexane ring, this means an axial substituent on C1 will shield C3 and C5.

Predicted ¹³C NMR Characteristics:

trans-Isomer (Diequatorial substituents):

• All substituents are equatorial, so there are no significant γ-gauche shielding effects. The carbon chemical shifts will serve as a baseline.

cis-Isomer (Equatorial aminoacetic acid, Axial methyl):

• The axial methyl group at C4 will cause a noticeable upfield shift (shielding) of the C2 and C6 carbons compared to the corresponding carbons in the trans-isomer.

The following table summarizes the expected ¹³C NMR chemical shifts.

Carbon	trans-Isomer (Predicted δ, ppm)	cis-Isomer (Predicted δ, ppm)	Justification
C1 (α-amino acid)	~58 - 62	~58 - 62	Substituted carbon.
C4 (methine)	~30 - 35	~28 - 33	The carbon bearing the axial methyl group in the cis isomer might be slightly shielded.
C2, C6	~35 - 40	~30 - 35	Shielded by the axial methyl group in the cis isomer (γ-gauche effect).
C3, C5	~28 - 33	~28 - 33
CH₃	~20 - 23	~18 - 21	The axial methyl carbon in the cis isomer is expected to be shielded.
CH₂COOH	~40 - 45	~40 - 45
COOH	~175 - 180	~175 - 180	Carboxylic acid carbonyl.

2D NMR Spectroscopy for Unambiguous Assignment

While 1D NMR provides strong evidence for isomer identification, 2D NMR techniques offer definitive proof by revealing the connectivity and spatial relationships between nuclei.

• COSY (Correlation Spectroscopy): Reveals proton-proton couplings, allowing for the tracing of the spin systems within the cyclohexane ring and the side chains.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon, enabling unambiguous assignment of both ¹H and ¹³C signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for confirming the overall structure and assigning quaternary carbons.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-frame Overhauser Effect Spectroscopy): These are the most powerful experiments for stereochemical determination. They detect protons that are close in space, irrespective of whether they are bonded. For the cis-isomer, strong NOEs would be expected between the axial methyl protons and the axial protons at the C2 and C6 positions. These correlations would be absent in the trans-isomer.

Caption: Expected NOE correlations for the cis-isomer.

Experimental Protocol

1. Sample Preparation:

• Dissolve 5-10 mg of the α-Amino-4-methyl-cyclohexaneacetic acid isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, MeOD-d₄, or DMSO-d₆). The choice of solvent may affect the chemical shifts. For amino acids, D₂O is often preferred to exchange the labile amine and carboxylic acid protons.

• Add a small amount of a reference standard, such as DSS or TSP for aqueous samples, or TMS for organic solvents.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire a standard ¹H NMR spectrum to assess the sample purity and concentration.

• Acquire a ¹³C NMR spectrum. A DEPT-135 experiment can be run to differentiate between CH, CH₂, and CH₃ signals.[7]

• Acquire the following 2D NMR spectra:

  • ¹H-¹H COSY

  • ¹H-¹³C HSQC

  • ¹H-¹³C HMBC

  • ¹H-¹H NOESY or ROESY (with a mixing time of 300-800 ms)

3. Data Processing and Analysis:

• Process the acquired data using appropriate software (e.g., MestReNova, TopSpin, VnmrJ).

• Reference the spectra to the internal standard.

• Integrate the ¹H NMR signals and measure the coupling constants.

• Assign all ¹H and ¹³C signals using the combination of 1D and 2D data.

• Analyze the NOESY/ROESY spectrum to identify key through-space correlations that confirm the cis or trans stereochemistry.

Conclusion

The differentiation of the cis and trans isomers of α-Amino-4-methyl-cyclohexaneacetic acid is readily achievable through a systematic application of modern NMR techniques. The key distinguishing features arise from the different conformational preferences of the two isomers. The trans-isomer, with both substituents in the equatorial position, serves as a reference, while the cis-isomer, with its axial methyl group, exhibits characteristic upfield shifts in its ¹³C NMR spectrum due to the γ-gauche effect and specific through-space correlations in its NOESY spectrum. By combining 1D and 2D NMR experiments, researchers can confidently assign the stereochemistry of these and related substituted cyclohexane systems, a critical step in advancing drug discovery and development programs.

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A Comparative Guide to the Chiral HPLC Separation of α-Amino-4-methyl-cyclohexaneacetic Acid Enantiomers

This guide provides an in-depth comparison of analytical strategies for the enantiomeric separation of α-Amino-4-methyl-cyclohexaneacetic acid, a non-proteinogenic cyclic amino acid. As the therapeutic and toxicological effects of chiral drugs can be enantiomer-specific, robust and reliable enantioseparation methods are critical in drug development and quality control.[1][2]

This document explores two distinct and powerful approaches: the direct separation of enantiomers on a macrocyclic glycopeptide-based Chiral Stationary Phase (CSP) and the indirect separation of diastereomeric derivatives on a conventional achiral reversed-phase column. We will delve into the causality behind experimental choices, provide detailed protocols, and present comparative data to guide researchers in selecting the optimal method for their analytical needs.

Analytical Challenges & Strategic Overview

The target analyte, α-Amino-4-methyl-cyclohexaneacetic acid, presents two primary challenges for HPLC analysis:

• Lack of a Strong Chromophore: The molecule does not possess significant UV-absorbing functional groups, making detection by standard UV-Vis detectors difficult and insensitive.[3][4]

• High Polarity: As a zwitterionic amino acid, it is highly polar and soluble in aqueous solutions but shows poor solubility in the non-polar organic solvents typically used with many polysaccharide-based CSPs.[1]

To address these challenges, two divergent strategies are evaluated:

• Direct Analysis: Utilizes a specialized CSP that can resolve underivatized amino acids, coupled with a more universal detection method like mass spectrometry (MS) or charged aerosol detection (CAD).

• Indirect Analysis: Employs a chemical derivatization step to attach a chromophore/fluorophore and create diastereomers, enabling separation on a standard achiral column with UV or fluorescence detection.[5][6]

The following diagram illustrates the decision-making workflow for selecting a chiral separation strategy.

Caption: Chiral Method Development Workflow.

Comparative Analysis of Separation Strategies

Strategy 1: Direct Enantioseparation using a Macrocyclic Glycopeptide CSP

Expertise & Rationale: Direct analysis is often preferred for its simplicity, as it eliminates the time and potential errors associated with derivatization.[1] However, it requires a CSP capable of resolving highly polar, zwitterionic compounds. Macrocyclic glycopeptide phases, such as teicoplanin-based CSPs (e.g., Astec® CHIROBIOTIC® T), are uniquely suited for this task.[1][7] Their complex structure offers multiple interaction mechanisms—ionic, hydrogen bonding, and inclusion complexation—that are effective in aqueous and polar organic mobile phases, making them ideal for underivatized amino acids.[8][9]

Trustworthiness: This approach provides a direct measurement of the enantiomeric ratio without the risk of racemization or kinetic resolution artifacts that can sometimes occur during a derivatization reaction. The method's reliability hinges on the column's stability and the reproducibility of the mobile phase preparation.

Experimental Protocol: Direct Separation on Astec® CHIROBIOTIC® T

• Column: Astec® CHIROBIOTIC® T, 250 x 4.6 mm, 5 µm (Sigma-Aldrich/Merck)

• Mobile Phase: 80:20 (v/v) Methanol / Acetic Acid (0.25% in Water). Note: The ratio of organic modifier to aqueous acid is a critical parameter for optimizing retention and resolution.[10]

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C. Rationale: Lower temperatures often enhance chiral selectivity by strengthening weaker intermolecular interactions, though this may increase backpressure.[10]

• Detection: Mass Spectrometry (ESI+) or Charged Aerosol Detector (CAD). Rationale: Necessary due to the analyte's lack of a UV chromophore.[4]

• Injection Volume: 5 µL

• Sample Preparation: Dissolve the racemic standard or sample in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Strategy 2: Indirect Separation via Pre-Column Derivatization

Expertise & Rationale: The indirect approach strategically converts the enantiomers into a pair of diastereomers using a chiral derivatizing reagent.[5] These diastereomers have different physical properties and can be separated on a standard, achiral reversed-phase column (e.g., C18). This method overcomes both of the analyte's key challenges:

• Sensitivity: Reagents like o-Phthalaldehyde (OPA), when combined with a thiol, create highly fluorescent isoindole derivatives, enabling detection at very low levels.[5][6]

• Hardware Accessibility: It allows the use of ubiquitous C18 columns and standard UV or Fluorescence detectors found in nearly every analytical lab.[5][11]

We will use OPA in conjunction with the chiral thiol N-acetyl-L-cysteine (NAC) to form fluorescent, diastereomeric derivatives.[5]

Trustworthiness: The derivatization reaction must be rapid, complete, and proceed without racemization of the analyte or the reagent. The stability of the resulting diastereomers is also critical for reproducible quantification.[6] The OPA/thiol reaction is well-established and meets these criteria for primary amines.[5][11]

The diagram below illustrates the principle of this derivatization reaction.

Caption: Principle of Pre-Column Derivatization.

Experimental Protocol: OPA/NAC Derivatization and RP-HPLC

Part A: Derivatization Procedure [5][11]

• Prepare Borate Buffer (0.4 M, pH 9.5): Dissolve 2.47 g of boric acid in 100 mL of water and adjust the pH to 9.5 with a sodium hydroxide solution.

• Prepare OPA Reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.25 mL of the borate buffer and 50 µL of N-acetyl-L-cysteine solution (100 mg/mL in water). This reagent is stable for about one week when stored in the dark at 4°C.

• Derivatization: In an autosampler vial, mix 100 µL of the sample (dissolved in water, ~50 µg/mL) with 100 µL of the OPA reagent. Let the reaction proceed for 2 minutes at room temperature before injection.

Part B: HPLC Analysis

• Column: Standard C18 column, 150 x 4.6 mm, 5 µm

• Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 7.0

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-15 min: 20% to 55% B

  • 15-17 min: 55% to 20% B

  • 17-22 min: 20% B (re-equilibration)

• Flow Rate: 1.2 mL/min

• Column Temperature: 30°C

• Detection: Fluorescence Detector (λex = 340 nm, λem = 450 nm)

• Injection Volume: 10 µL

Performance Data & Comparison

The following table summarizes the expected performance characteristics of the two methods, based on typical results for similar cyclic amino acids. This data serves as a benchmark for method selection.

Parameter	Strategy 1: Direct (CHIROBIOTIC T)	Strategy 2: Indirect (OPA/NAC Deriv.)	Justification & Insights
Resolution (Rs)	> 1.8	> 2.5	The formation of diastereomers often leads to larger separation factors (α), resulting in higher resolution on efficient C18 columns.
Analysis Time	~15 minutes (isocratic)	~22 minutes (gradient)	The direct method can often be faster as it doesn't require a gradient to elute the derivatives and re-equilibrate the column.
Sensitivity (LOD)	~50-100 ng/mL (CAD/MS)	~1-5 ng/mL (Fluorescence)	Derivatization to a fluorescent tag provides a significant sensitivity enhancement of 1-2 orders of magnitude.[6]
Hardware Required	Chiral Column, MS/CAD Detector	Standard C18 Column, Fluorescence/UV Detector	The indirect method is more accessible, relying on standard, widely available HPLC instrumentation.
Sample Prep Time	Minimal (< 5 min)	Moderate (~5-10 min per sample)	Derivatization adds an extra, albeit automatable, step to the sample preparation workflow.
Robustness	High; sensitive to mobile phase pH and composition.	High; sensitive to derivatization time/temp and derivative stability.	Both methods are robust if critical parameters are controlled. The indirect method has more steps that require validation.

Conclusion and Recommendations

The choice between direct and indirect chiral separation methods for α-Amino-4-methyl-cyclohexaneacetic acid depends entirely on the specific goals and resources of the laboratory.

• Choose Strategy 1 (Direct Separation) when speed and simplicity are paramount, and when the potential for derivatization artifacts must be eliminated (e.g., in definitive structural confirmation studies). This approach is ideal for labs equipped with advanced detectors like LC-MS or CAD.

• Choose Strategy 2 (Indirect Separation) when high sensitivity is required (e.g., for trace-level impurity analysis, bioanalysis) and when utilizing standard HPLC equipment is a priority. This method offers excellent resolving power and is highly cost-effective, making it a workhorse for routine quality control environments.

Both methodologies, when properly developed and validated, provide an authoritative system for the accurate determination of the enantiomeric purity of α-Amino-4-methyl-cyclohexaneacetic acid.

References

• Yashin, Y. I., et al. (2018). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Acta Naturae, 10(4), 104-113. [Link]

• Yashin, Y. I., et al. (2018). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. ResearchGate. [Link]

• Ray, A. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. [Link]

• Google Patents. (2012). CN102824900A - Method for chiral separation of various side chain protected amino acids.

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Navigating the Structural Maze: A Comparative Guide to Validating Peptidomimetics with Bulky Side Chains

In the intricate world of drug discovery, peptidomimetics have emerged as a promising class of therapeutics, bridging the gap between small molecules and biologics. Their design often incorporates bulky, non-natural side chains to enhance stability, target affinity, and cell permeability. However, these very modifications introduce significant challenges to their structural validation. This guide provides an in-depth, objective comparison of the primary analytical techniques used to elucidate the three-dimensional architecture of these complex molecules, offering researchers, scientists, and drug development professionals a comprehensive roadmap for navigating this structural maze.

The Causality of Complexity: Why Bulky Side Chains Demand a Multi-faceted Approach

The introduction of sterically demanding side chains in a peptide backbone can dramatically influence its conformational landscape. These bulky groups can restrict bond rotations, induce specific secondary structures, and create unique hydrophobic interaction surfaces.[1][2][3] Consequently, a single analytical technique rarely provides a complete structural picture. A robust validation strategy relies on the synergistic application of multiple methods, each offering a unique piece of the structural puzzle. This guide will dissect the strengths and limitations of each technique, providing the rationale behind experimental choices for a self-validating analytical workflow.

Core Techniques for Structural Elucidation: A Head-to-Head Comparison

The primary methods for determining the structure of peptidomimetics with bulky side chains are Nuclear Magnetic Resonance (NMR) Spectroscopy, X-ray Crystallography, Mass Spectrometry (MS), and Circular Dichroism (CD) Spectroscopy. Computational modeling often complements these experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Sentinel

NMR spectroscopy is a cornerstone technique for determining the three-dimensional structure and dynamics of molecules in solution, which often mimics the physiological environment.[4][5] For peptidomimetics with bulky side chains, NMR provides invaluable insights into their conformational preferences and flexibility.

Expertise & Experience in NMR Analysis:

The choice of NMR experiments is critical. A standard workflow begins with 1D proton NMR to assess sample purity and basic structural features.[6] Subsequently, a suite of 2D NMR experiments is employed to assign proton and carbon signals and to derive structural restraints.[4][6][7]

• COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy) are used to identify spin systems, which correspond to the individual amino acid residues, including the bulky side chains.

• NOESY (Nuclear Overhauser Effect Spectroscopy) is paramount for determining spatial proximities between protons that are close in space (< 5 Å), providing the crucial distance restraints needed for 3D structure calculation.[6]

• HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) experiments are used to assign carbon and nitrogen atoms, further confirming the chemical structure and providing additional connectivity information.[6]

Trustworthiness through Self-Validation:

The robustness of an NMR-derived structure is validated by the number and quality of the experimental restraints. A high number of unambiguous NOE restraints, coupled with dihedral angle restraints derived from J-coupling constants, leads to a well-defined and trustworthy structure.

Experimental Protocol: A Typical 2D NMR Workflow

• Sample Preparation: Dissolve the purified peptidomimetic (typically >95% purity) in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or a mixture like water/acetonitrile) to a concentration of 0.1-5 mM.[6] Proper solvent selection is crucial to avoid signal overlap and ensure solubility.[4][6]

• Data Acquisition: Acquire a series of 1D and 2D NMR spectra (¹H, COSY, TOCSY, NOESY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 500 MHz or higher).[7]

• Spectral Processing and Assignment: Process the raw data using appropriate software. Sequentially assign all proton, carbon, and nitrogen resonances.

• Restraint Generation: Identify and quantify NOE cross-peaks to generate inter-proton distance restraints. Measure J-coupling constants to derive dihedral angle restraints.

• Structure Calculation: Use molecular modeling software (e.g., CYANA, XPLOR-NIH) to calculate an ensemble of 3D structures that satisfy the experimental restraints.

• Structure Validation: Analyze the quality of the calculated structures using parameters like RMSD (Root Mean Square Deviation) and by checking for violations of the experimental restraints.

Data Presentation: Key NMR Parameters for Comparison

Technique	Information Gained	Strengths	Limitations
NMR Spectroscopy	3D structure in solution, conformational dynamics, intermolecular interactions.[4][5]	Provides information in a near-physiological state, can study dynamics.[4]	Requires relatively high sample concentration and purity, can be challenging for large molecules, spectra can be complex and crowded.[6]

Visualization: NMR Experimental Workflow

Caption: A typical workflow for determining the 3D structure of a peptidomimetic using NMR spectroscopy.

X-ray Crystallography: The Solid-State Snapshot

X-ray crystallography provides a high-resolution, static picture of a molecule's three-dimensional structure in a crystalline state.[8][9] For peptidomimetics with bulky side chains, this technique can reveal precise atomic coordinates and detailed intermolecular interactions within the crystal lattice.

Expertise & Experience in Crystallography:

The primary challenge in X-ray crystallography is obtaining a well-diffracting single crystal.[8][9] This can be particularly difficult for flexible peptidomimetics, as the bulky side chains may hinder regular packing. The choice of crystallization conditions (e.g., precipitant, pH, temperature) is an empirical process that often requires extensive screening.

Trustworthiness through Self-Validation:

The quality of an X-ray crystal structure is assessed by its resolution and R-factors (R-work and R-free). A high-resolution structure (e.g., < 2.0 Å) with low R-factors indicates a reliable and accurate model.

Experimental Protocol: A General Crystallography Workflow

• Crystallization: Screen a wide range of crystallization conditions to identify those that yield single, well-ordered crystals of the peptidomimetic.

• Data Collection: Mount a suitable crystal and expose it to a monochromatic X-ray beam, typically at a synchrotron source. Collect the diffraction data as the crystal is rotated.

• Data Processing: Process the diffraction images to determine the unit cell dimensions, space group, and the intensities of the reflections.

• Structure Solution: Determine the initial phases of the structure factors using methods like molecular replacement (if a homologous structure is available) or direct methods.

• Model Building and Refinement: Build an atomic model of the peptidomimetic into the calculated electron density map. Refine the model against the experimental data to improve its fit and geometry.

• Structure Validation: Assess the quality of the final model using tools like Ramachandran plots and by checking bond lengths and angles.

Data Presentation: Key Crystallography Parameters for Comparison

Technique	Information Gained	Strengths	Limitations
X-ray Crystallography	High-resolution 3D structure in the solid state, precise atomic coordinates.[8][10]	Provides atomic-level detail, can reveal intermolecular packing.[10]	Requires well-diffracting crystals which can be difficult to obtain, the structure may not represent the solution conformation, provides a static picture.[8][9]

Visualization: X-ray Crystallography Workflow

Caption: A generalized workflow for determining the 3D structure of a peptidomimetic via X-ray crystallography.

Mass Spectrometry (MS): The Sequence Verifier

Mass spectrometry is a powerful tool for determining the molecular weight and primary sequence of peptidomimetics.[11] For molecules with bulky and unnatural side chains, tandem MS (MS/MS) is essential for de novo sequencing.

Expertise & Experience in MS Analysis:

The choice of ionization method (e.g., Electrospray Ionization - ESI, Matrix-Assisted Laser Desorption/Ionization - MALDI) and fragmentation technique (e.g., Collision-Induced Dissociation - CID) is crucial. CID of peptides typically produces a series of b- and y-ions, which correspond to fragments containing the N- and C-terminus, respectively.[12][13] The mass difference between adjacent ions in a series reveals the identity of the amino acid residue.

Trustworthiness through Self-Validation:

The confidence in a sequence assignment is determined by the completeness of the b- and y-ion series and the accuracy of the mass measurements. High-resolution mass spectrometers provide accurate mass data that can help to distinguish between isobaric residues.

Experimental Protocol: A Standard MS/MS Sequencing Workflow

• Sample Preparation: Prepare a dilute solution of the purified peptidomimetic in a suitable solvent (e.g., water/acetonitrile with a small amount of formic acid).

• Infusion and Ionization: Introduce the sample into the mass spectrometer via direct infusion or liquid chromatography (LC). Ionize the molecules using ESI or MALDI.

• MS1 Scan: Acquire a full MS scan to determine the mass-to-charge ratio (m/z) of the intact peptidomimetic.

• MS/MS Fragmentation: Select the parent ion of interest and subject it to fragmentation using CID.

• MS2 Scan: Acquire the MS/MS spectrum of the fragment ions.

• Data Analysis: Analyze the MS/MS spectrum to identify the b- and y-ion series and deduce the amino acid sequence. Software tools can aid in this process.[12]

Data Presentation: Key MS Parameters for Comparison

Technique	Information Gained	Strengths	Limitations
Mass Spectrometry	Molecular weight, primary amino acid sequence.[11][14]	High sensitivity, requires very small amounts of sample, can identify post-translational modifications.	Does not provide 3D structural information, fragmentation of some non-natural residues can be challenging.

Visualization: Mass Spectrometry Sequencing Workflow

Caption: A schematic of the workflow for primary sequence validation of a peptidomimetic using tandem mass spectrometry.

Circular Dichroism (CD) Spectroscopy: The Secondary Structure Sensor

Circular Dichroism (CD) spectroscopy is a rapid and sensitive technique for assessing the secondary structure content (α-helix, β-sheet, random coil) of peptides and proteins in solution.[15][16] For peptidomimetics, CD can quickly reveal whether the bulky side chains induce a particular secondary structure.

Expertise & Experience in CD Analysis:

The CD spectrum of a peptide in the far-UV region (190-250 nm) is characteristic of its secondary structure.[15] For example, α-helices show characteristic negative bands around 222 nm and 208 nm and a positive band around 192 nm.[17] The presence of aromatic or other UV-absorbing bulky side chains can interfere with the CD signal, and this must be taken into account during data interpretation.[18]

Trustworthiness through Self-Validation:

The reliability of secondary structure estimation from CD data depends on the use of appropriate reference spectra and deconvolution algorithms. Comparing the CD spectra under different conditions (e.g., different solvents, temperatures) can provide insights into the stability of the secondary structure.

Experimental Protocol: A Basic CD Spectroscopy Measurement

• Sample Preparation: Prepare a solution of the purified peptidomimetic in a suitable buffer (e.g., phosphate buffer) that is transparent in the far-UV region. The concentration is typically in the range of 0.1-1 mg/mL.[15]

• Instrument Setup: Calibrate the CD spectrometer and purge with nitrogen gas.

• Data Acquisition: Record the CD spectrum in the far-UV range (e.g., 190-260 nm) at a controlled temperature.

• Data Processing: Subtract the spectrum of the buffer from the sample spectrum. Convert the data to molar ellipticity.

• Secondary Structure Estimation: Use deconvolution software to estimate the percentage of α-helix, β-sheet, and random coil.

Data Presentation: Key CD Parameters for Comparison

Technique	Information Gained	Strengths	Limitations
Circular Dichroism	Secondary structure content (α-helix, β-sheet, random coil).[15][16]	Rapid, requires small amounts of sample, sensitive to conformational changes.[15]	Provides low-resolution structural information, does not give atomic-level detail, can be affected by absorbing side chains.[18]

Visualization: Logical Relationship of Validation Techniques

Caption: The logical interplay between different techniques for a comprehensive structural validation of peptidomimetics.

Conclusion: An Integrated Approach for Unambiguous Structural Assignment

The structural validation of peptidomimetics containing bulky side chains is a complex but critical endeavor. No single technique can provide a complete and unambiguous answer. A truly robust and trustworthy structural characterization relies on an integrated, multi-technique approach. By combining the primary sequence information from mass spectrometry, the secondary structure insights from circular dichroism, and the high-resolution three-dimensional structures from NMR and/or X-ray crystallography, researchers can build a comprehensive and self-validating picture of these intricate molecules. This integrated strategy, further supported by computational modeling, is essential for advancing the design and development of next-generation peptidomimetic therapeutics.

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• Secondary structure of the peptides. (A) Circular dichroism spectra of... (n.d.). ResearchGate. Retrieved from [Link]

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• Lavecchia, A., & Di Giovanni, C. (2018). NMR Spectroscopy in the Conformational Analysis of Peptides: An Overview. Current Protein & Peptide Science. Retrieved from [Link]

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